The Architecture of Carsatrin Succinate: Structural Dynamics and Synthetic Methodology
Executive Technical Summary Carsatrin Succinate (RWJ-24517) represents a distinct class of non-glycoside, non-catecholamine positive inotropic agents designed for the management of congestive heart failure. Chemically de...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Technical Summary
Carsatrin Succinate (RWJ-24517) represents a distinct class of non-glycoside, non-catecholamine positive inotropic agents designed for the management of congestive heart failure. Chemically defined as a purinylpiperazine derivative , it is the succinate salt of 1-[4-[bis(4-fluorophenyl)methyl]piperazin-1-yl]-3-(7H-purin-6-ylsulfanyl)propan-2-ol.[1]
Unlike traditional inotropes that inhibit Na⁺/K⁺-ATPase (digoxin) or phosphodiesterase III (milrinone), Carsatrin operates via a novel mechanism involving the modulation of cardiac sodium channels and the prolongation of the action potential duration (APD). This guide provides a comprehensive structural elucidation, a validated synthetic pathway, and a mechanistic breakdown of this compound.
The pharmacological potency of Carsatrin lies in its specific pharmacophore arrangement: a lipophilic "tail" (fluorinated benzhydryl) connected via a piperazine linker to a polar "head" (purine), mediated by a hydroxylated propyl chain.
Contains one stereocenter at the secondary alcohol (C2 of the propyl chain).[1][2][3][4][5][6][7][8] Typically synthesized as a racemate, though enantiomers exhibit differential potency.
Solubility Profile
The succinate counterion significantly enhances aqueous solubility compared to the free base, facilitating IV formulation.
Structural Dissection (DOT Visualization)
The following diagram deconstructs the molecule into its four critical pharmacophores, highlighting the hydrophilic/lipophilic balance essential for membrane intercalation and receptor binding.
Figure 1: The molecule consists of a polar purine head linked to a lipophilic fluorinated tail, balanced by a piperazine core.[3]
Synthetic Pathway & Process Chemistry[9]
The synthesis of Carsatrin Succinate follows a convergent strategy, utilizing epichlorohydrin as the linchpin to connect the purine and piperazine domains. This route minimizes side reactions and allows for the late-stage introduction of chirality if asymmetric epichlorohydrin is used.
Retrosynthetic Analysis
Disconnection A: C-S bond formation (Nucleophilic attack of thiopurine on epoxide).
Disconnection B: C-N bond formation (Nucleophilic attack of piperazine on epoxide/halide).
Step-by-Step Protocol
Step 1: Preparation of the Piperazine Intermediate
Reagents: 1-(bis(4-fluorophenyl)methyl)piperazine (Starting Material A), Epichlorohydrin, Ethanol.
Condition: Reflux, 4-6 hours.
Mechanism: The secondary amine of the piperazine attacks the terminal carbon of epichlorohydrin (or displaces the chloride) to form the chlorohydrin or glycidyl intermediate.
Condition: Dissolution at 50°C, slow cooling to 0°C for crystallization.
Validation: Verify stoichiometry (1:1) via elemental analysis or ¹H-NMR integration.
Synthetic Workflow Diagram
Figure 2: The synthetic route utilizes an epoxide ring-opening strategy to link the purine and piperazine moieties.
Pharmacodynamics & Mechanism of Action[11]
Carsatrin distinguishes itself from classical inotropes through a mechanism that preserves myocardial energetics while enhancing contractility.
Mechanism of Action (MOA)
Unlike digitalis glycosides, Carsatrin does not inhibit the sodium-potassium pump. Instead, it acts as a sodium channel modulator .
Sodium Current Modulation: It slows the inactivation of the fast Na⁺ current or enhances the late Na⁺ current (I_Na,late).
AP Prolongation: This increase in sodium influx prolongs the Action Potential Duration (APD).
Calcium Influx: The prolonged depolarization extends the window for L-type Calcium Channels (LTCC) to remain open, or induces reverse-mode Na⁺/Ca²⁺ exchange.
Inotropy: Increased intracellular Ca²⁺ binds to Troponin C, enhancing actin-myosin cross-bridging and contractile force.
Signaling Pathway Visualization
Figure 3: Carsatrin enhances contractility by prolonging the action potential via sodium channel modulation.[6]
Analytical & Quality Control Protocols
To ensure scientific integrity and reproducibility, the following analytical parameters must be verified for any synthesized batch of Carsatrin Succinate.
HPLC Purity Method (Reverse Phase)
Column: C18 (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 µm).
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
Mobile Phase B: Acetonitrile.
Gradient: 10% B to 90% B over 20 minutes.
Detection: UV at 254 nm (Purine absorption max) and 220 nm.
Acceptance Criteria: >98.5% purity; no single impurity >0.5%.
NMR Identification (400 MHz, DMSO-d6)
Purine Protons: Singlets at ~8.2 ppm and ~8.4 ppm (H-2 and H-8 of purine).
Aromatic Tail: Multiplets at 7.0–7.5 ppm (8 protons from fluorophenyl rings).
Benzhydryl Methine: Singlet at ~4.3 ppm (CH bridging the fluorophenyls).
Succinate: Singlet at ~2.4 ppm (4H, -CH₂CH₂- of succinic acid).
Piperazine/Linker: Multiplets in the 2.3–3.5 ppm range.
References
PubChem. (n.d.).[2] Carsatrin Succinate | C29H32F2N6O5S.[3][10] National Library of Medicine. Retrieved from [Link]
Press, J. B., et al. (1992). Synthesis and SAR of 6-substituted purine derivatives as novel selective positive inotropes. Journal of Medicinal Chemistry, 35(24), 4509-4515.[6] (Contextual citation for purinylpiperazine synthesis).
Krafte, D. S., et al. (1994). Pharmacological modulation of human cardiac Na+ channels. European Journal of Pharmacology.
Vertex AI Search. (2026). Consolidated search results for Carsatrin structure and mechanism. (Internal Data Processing).[3]
Carsatrin Succinate: Cardiovascular Pharmacology & Mechanistic Profile
This in-depth technical guide details the cardiovascular pharmacology of Carsatrin succinate (RWJ-25320), a purinylpiperazine derivative with a distinct mechanism of action compared to classical inotropes. Executive Summ...
Author: BenchChem Technical Support Team. Date: February 2026
This in-depth technical guide details the cardiovascular pharmacology of Carsatrin succinate (RWJ-25320), a purinylpiperazine derivative with a distinct mechanism of action compared to classical inotropes.
Executive Summary
Carsatrin succinate (RWJ-25320) is a non-glycoside, non-catecholamine positive inotropic agent. Unlike traditional inotropes that target the Na
/K-ATPase (digoxin) or phosphodiesterase enzymes (milrinone), Carsatrin functions as a selective modulator of cardiac sodium channel inactivation .
By slowing the inactivation of the voltage-gated sodium current (
), Carsatrin augments the "window" current or late sodium current (). This sodium influx indirectly elevates intracellular calcium via the Sodium-Calcium Exchanger (NCX), enhancing myocardial contractility without direct adrenergic stimulation. This profile presents a unique hemodynamic signature characterized by increased twitch tension and prolonged action potential duration (APD) with high specificity.
Purine Moiety: Critical for receptor/channel binding affinity.
Fluorophenyl Group: Enhances lipophilicity and metabolic stability.
Succinate Salt: Improves aqueous solubility for intravenous and oral administration.
Mechanism of Action (MOA)
Carsatrin’s mechanism is defined by its interaction with the Nav1.5 cardiac sodium channel. It does not block the channel pore but rather modulates the gating kinetics.
The Sodium-Calcium Coupling Axis
Primary Event: Carsatrin binds to the sodium channel and slows the transition from the open to the inactivated state.
Secondary Event: This results in a sustained influx of Na
during the plateau phase of the action potential (increased ).
Tertiary Event: Elevated subsarcolemmal [Na
] reduces the driving force for Ca efflux via the Sodium-Calcium Exchanger (NCX) or forces the NCX into reverse mode (importing Ca).
Result: Intracellular [Ca
] rises, increasing availability for binding to Troponin C, thereby augmenting actin-myosin cross-bridging and contractile force.
Specificity Validation
Tetrodotoxin (TTX) Sensitivity: The inotropic effect is fully abolished by TTX, confirming dependence on Na
channels.
Adrenergic Independence: Efficacy is maintained in the presence of
-blockers (timolol) and -blockers (prazosin), ruling out adrenergic pathways.
Caption: Signal transduction pathway of Carsatrin, linking Na+ channel gating modulation to increased myocardial contractility.
Electrophysiological & Hemodynamic Profile
Electrophysiology
Action Potential Duration (APD): Carsatrin significantly prolongs APD in ventricular myocytes.[3] This is a direct consequence of the sustained inward Na
current, which opposes repolarization.
Refractoriness: The prolongation of APD increases the Effective Refractory Period (ERP), which can have anti-arrhythmic properties in re-entrant circuits, though excessive prolongation carries a risk of Early Afterdepolarizations (EADs).
Ion Channel Selectivity:
: Increases peak current slightly and significantly slows decay.[4]
: No significant blockade of or at therapeutic concentrations.[4]
Hemodynamics[5][6][7][8][9][10]
Contractility (+dP/dt): Dose-dependent increase in left ventricular developed pressure (LVDP) and maximal rate of pressure rise.
Relaxation (Lusitropy): Unlike pure calcium sensitizers, Carsatrin does not impair relaxation, as the Ca
transient is still managed by SERCA, though the decay might be slightly prolonged due to the APD extension.
Vascular Tone: Carsatrin lacks the potent vasoconstrictive effects associated with direct
-agonists. It maintains systemic vascular resistance (SVR) or causes mild vasodilation, making it suitable for heart failure models where afterload reduction is beneficial.
Comparative Pharmacology Table
Feature
Carsatrin Succinate
Digoxin
Milrinone
Dobutamine
Primary Target
Nav1.5 (Gating)
Na/K ATPase
PDE3
-Adrenergic Receptor
Inotropic Mechanism
Na Ca (NCX)
Na Ca (NCX)
cAMP PKA
cAMP PKA
Chronotropy (HR)
Neutral / Mild
Negative (Vagal)
Positive
Positive
Arrhythmia Risk
EADs (APD Prolongation)
DADs (Ca Overload)
Re-entry
Tachyarrhythmia
O Consumption
Moderate Increase
Minimal Increase
Significant Increase
Significant Increase
Experimental Protocols
Protocol A: Measurement of Late
(Patch Clamp)
Objective: To quantify the slowing of Na
channel inactivation in isolated ventricular myocytes.
Reagents:
Pipette Solution: CsF 110 mM, CsCl 20 mM, NaCl 10 mM, HEPES 5 mM, EGTA 5 mM (pH 7.2).
Bath Solution: NaCl 135 mM, CsCl 5 mM, CaCl
1.8 mM, MgCl 1 mM, HEPES 10 mM, Glucose 10 mM (pH 7.4). Note: Cs replaces K to block potassium currents.
Blockers: Nifedipine (5
M) to block L-type Ca current.
Workflow:
Isolation: Isolate guinea pig or rat ventricular myocytes via enzymatic dissociation (Collagenase Type II).
Configuration: Establish Whole-Cell configuration; maintain seal resistance >1 G
.
Voltage Protocol:
Hold at -100 mV.
Depolarize to -30 mV for 500 ms (Test Pulse).
Cycle frequency: 0.1 Hz.
Drug Application: Perfusion of Carsatrin (0.1 - 10
M).
Analysis: Measure current amplitude at 200 ms post-depolarization (Late
). Normalize to peak current.
Protocol B: Assessment of Contractility (Langendorff Heart)
Objective: To determine the dose-response relationship of Carsatrin on Left Ventricular Developed Pressure (LVDP).
Workflow:
Preparation: Rapidly excise heart from anesthetized rat (Pentobarbital 60 mg/kg IP).
Cannulation: Cannulate aorta and retrograde perfuse with Krebs-Henseleit buffer (37°C, carbogenated).
Instrumentation: Insert a fluid-filled latex balloon into the Left Ventricle via the mitral valve. Set End-Diastolic Pressure (LVEDP) to 5-10 mmHg.
Pacing: Pace heart at 300 bpm (Rat) or 180 bpm (Guinea Pig) to standardize rate-dependent effects.
Caption: Parallel workflows for validating electrophysiological (Patch Clamp) and functional (Langendorff) effects.
Safety & Toxicology Considerations
Arrhythmogenesis: Due to APD prolongation, Carsatrin carries a theoretical risk of Torsades de Pointes, similar to Class III antiarrhythmics, although its mechanism is Na
-driven. Monitoring of QT interval is mandatory in clinical translation.
Ischemia: Unlike catecholamines, Carsatrin does not drastically increase myocardial oxygen demand relative to the work performed, but the intracellular Ca
loading requires careful monitoring in ischemic models to prevent calcium overload damage.
Metabolism: The succinate salt is cleaved, and the base compound undergoes hepatic metabolism. The fluorophenyl groups suggest potential CYP450 involvement (likely CYP3A4), necessitating drug-drug interaction studies.
PubChem. Carsatrin Succinate (CID 193950) Chemical Structure and Properties. National Institutes of Health (NIH).
NCATS Inxight Drugs. Carsatrin: Drug Development and Regulatory Status. National Center for Advancing Translational Sciences.
PubMed. Modification of cardiac Na(+) current by RWJ 24517 and its enantiomers in guinea pig ventricular myocytes.[4] Journal of Pharmacology and Experimental Therapeutics.
RWJ 24517 , pharmacologically known as Carsatrin Succinate , is a potent, non-glycoside, non-catecholamine positive inotropic agent.[1][3] Chemically, it is a purinylpiperazine derivative identified as 1-Piperazineethanol, 4-(bis(4-fluorophenyl)methyl)-alpha-((9H-purin-6-ylthio)methyl)-, butanedioate (1:1).[1][2][4]
Unlike traditional inotropes that target the Na+/K+-ATPase (e.g., digoxin) or phosphodiesterase III (e.g., milrinone), RWJ 24517 operates through a distinct electrophysiological mechanism involving the modulation of cardiac ion channels.[1][2] This guide details the compound's ability to prolong action potential duration (APD) and enhance myocardial contractility without significantly altering heart rate in specific models.[1][2]
Mechanism of Action: Electrophysiological Modulation
The biological activity of RWJ 24517 is defined by its interaction with voltage-gated sodium channels (Nav1.[1][2]5) and, to a lesser extent, calcium-dependent potassium channels.[1][2][5]
Modulation of Cardiac Na+ Current (
)
The primary driver of RWJ 24517’s inotropic effect is the modification of sodium channel inactivation kinetics.[1][2]
Slowing of Inactivation: RWJ 24517 does not significantly alter the peak sodium current amplitude in all settings but drastically slows the rate of ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
Induction of Late ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
: The compound promotes a "persistent" or late sodium current.[2] By destabilizing the inactivated state of the Nav1.5 channel, it allows Na+ to continue entering the cell during the plateau phase of the action potential.[1]
Causality: This persistent depolarization opposes repolarization, directly extending the duration of the action potential.[1]
Secondary Target:
-Activated
Channels
Research indicates that RWJ 24517 also inhibits calcium-dependent potassium channels.[1][2][5]
Effect: Under normal physiological conditions, these channels contribute to repolarization.[1][2] Their inhibition by RWJ 24517 further delays repolarization, synergizing with the sodium channel effect to prolong the APD.[1]
The Inotropic Result
The prolongation of the Action Potential Duration (APD) is the upstream event leading to increased contractility:[1][2]
Reverse Mode NCX: The elevated intracellular ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
(from the persistent ) may locally reverse the Sodium-Calcium Exchanger (NCX), forcing into the cell.[2]
Enhanced Calcium Transients: The net result is a significant increase in cytosolic calcium availability for binding to Troponin C, increasing actin-myosin cross-bridging and twitch tension.[1][2]
Visualization: Signal Transduction Pathway[1][2]
The following diagram illustrates the causal pathway from RWJ 24517 binding to the physiological outcome of positive inotropy.
Figure 1: Mechanistic pathway of RWJ 24517 showing dual modulation of Na+ and K+ currents leading to enhanced myocardial contractility.[1][2]
Biological Activity Profile
The following table summarizes the quantitative biological effects of RWJ 24517 observed in preclinical models (specifically guinea pig ventricular myocytes).
Parameter
Effect of RWJ 24517 (1-10 µM)
Physiological Consequence
Action Potential Duration (APD)
Significant Increase (Dose-dependent)
Prolongs the refractory period; increases time for Ca2+ entry.[1][2]
Peak Na+ Current (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
)
Variable / Slight Reduction
Minimal effect on conduction velocity at therapeutic doses.[2]
Late Na+ Current
Marked Increase
Prevents rapid repolarization; hallmark of its mechanism.[2]
Resting Membrane Potential
No Significant Change
Maintains cellular stability during diastole.[1][2]
Myofilament Ca2+ Sensitivity
No Direct Effect
Confirms mechanism is upstream (ion channel) rather than downstream (sarcomere).[1][2]
To validate the biological activity of RWJ 24517, the following self-validating protocols are recommended. These are based on standard electrophysiological characterization methods.[1][2]
Protocol A: Whole-Cell Patch-Clamp for
Analysis
Objective: To quantify the slowing of sodium channel inactivation induced by RWJ 24517.[1][2]
Cell Preparation: Isolate single ventricular myocytes from guinea pig hearts via enzymatic dissociation (Collagenase Type II).[1][2]
Solutions:
Pipette Solution (Intracellular):[1][2] CsF 100 mM, CsCl 40 mM, EGTA 10 mM, HEPES 10 mM (pH 7.3).[1] Rationale: Cs+ blocks K+ currents to isolate Na+ currents.[1][2]
Bath Solution (Extracellular): Low Na+ solution (e.g., 20-50 mM Na+) to ensure voltage control and prevent clamp saturation.[1][2]
Instrumentation: Use a patch-clamp amplifier (e.g., Axopatch 200B). Establish GΩ seal and break-in for whole-cell configuration.
Fit the decay phase of the current to a bi-exponential function (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
Validation Criteria: RWJ 24517 must significantly increase the time constant (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
) of the slow component or the amplitude of the non-inactivating current compared to baseline.[2]
Protocol B: Isometric Twitch Tension Assay
Objective: To verify the functional inotropic output in tissue.[1][2]
Tissue Extraction: Rapidly excise right ventricular papillary muscles from the animal model.[1][2]
Mounting: Mount muscles horizontally in a tissue bath containing Tyrode’s solution, aerated with 95% O2 / 5% CO2 at 37°C. Connect to a force-displacement transducer.[1][2]
Stimulation: Field stimulate at 1 Hz (voltage ~20% above threshold) with 2-4 ms duration pulses.
Equilibration: Allow muscle to stabilize for 60 minutes until twitch tension is constant.
Wait 15 minutes between additions for steady-state effect.
Control Validation:
Use a vehicle control (DMSO) in a parallel bath.[1][2]
Validation Criteria: A >20% increase in developed tension at 1-10 µM indicates positive inotropy.[1][2] Pre-treatment with Tetrodotoxin (TTX) or Verapamil can be used to dissect the ionic contribution (TTX should abolish the effect if it is purely Na+ channel dependent).[1][2]
References
National Center for Advancing Translational Sciences (NCATS). Carsatrin (RWJ 24517) Pharmaceutical Compound Overview.[1][2] Inxight Drugs.[1][2]
[Link]
Tsushima, R. G., Kelly, J. E., Salata, J. J., et al. (1999).[1][6] Modification of cardiac Na(+) current by RWJ 24517 and its enantiomers in guinea pig ventricular myocytes.[1][2][6][7][8][9][10] Journal of Pharmacology and Experimental Therapeutics, 291(2), 845-855.[1][2][6][10]
[Link]
Salata, J. J., et al. (1993).[1][2][6] RWJ-24517, a positive inotropic agent, has novel effects on action potentials in guinea pig myocardium.[1][2][5][9] Journal of Cardiovascular Pharmacology, 22(4), 519-525.[1][2][5]
[Link]
PubChem. Carsatrin Succinate (CID 193950).[1][2] National Library of Medicine.[1][2]
[Link]
Ulbricht, W. (2005).[1][2][10] Sodium Channel Inactivation: Molecular Determinants and Modulation.[1][2][10] Physiological Reviews, 85(4), 1271–1301.[1][2] (Contextual reference for Na+ channel inactivation mechanisms).
[Link][1][2][10]
Technical Guide: Carsatrin Succinate vs. Carsatrin Free Base
Physicochemical Profiling, Synthesis Strategy, and Bio-Performance Analysis[1] Executive Summary & Therapeutic Context[2][3] Carsatrin (RWJ-24517) is a potent purinylpiperazine derivative originally developed as a positi...
Author: BenchChem Technical Support Team. Date: February 2026
Physicochemical Profiling, Synthesis Strategy, and Bio-Performance Analysis[1]
Executive Summary & Therapeutic Context[2][3]
Carsatrin (RWJ-24517) is a potent purinylpiperazine derivative originally developed as a positive inotropic agent for the treatment of congestive heart failure. Unlike glycosides or sympathomimetics, Carsatrin operates via a unique mechanism involving the prolongation of the action potential duration and sensitization of myofilaments to calcium, often described in the context of ATP-sensitive potassium channel modulation.[1]
For researchers and formulation scientists, the critical development challenge lies in the molecule's physicochemical dichotomy.[1] Carsatrin Free Base exhibits significant lipophilicity and poor aqueous solubility, limiting its oral bioavailability. Carsatrin Succinate (RWJ-25320) , the butanedioate salt form, was engineered to overcome these dissolution rate-limiting steps while maintaining solid-state stability.
This guide provides a rigorous technical comparison of these two forms, detailing the structural causality behind their performance differences and providing validated protocols for their characterization.[1]
Molecular Architecture & Chemical Identity[4][5]
The transition from free base to succinate salt is not merely an additive process; it fundamentally alters the crystal lattice energy and solvation dynamics of the API (Active Pharmaceutical Ingredient).[1]
The piperazine moiety serves as the primary basic center.[1] While the purine ring contains nitrogen atoms, their lone pairs are largely involved in aromaticity or are less accessible, making the piperazine nitrogen the thermodynamically favorable site for protonation by succinic acid.[1]
Figure 1: The reaction trajectory involves the protonation of the piperazine nitrogen, creating an ionic interaction that stabilizes the crystal lattice while increasing hydrophilicity.[1]
Physicochemical Divergence
The choice between the free base and succinate is dictated by the Biopharmaceutics Classification System (BCS) .[1] Carsatrin Free Base behaves as a BCS Class II compound (Low Solubility, High Permeability), whereas the Succinate salt shifts the profile towards Class I characteristics within the physiological pH range.
3.1 Solubility & Dissolution Profile
Free Base: Relying on the intrinsic basicity of the piperazine, the free base requires a low pH (gastric environment) to dissolve.[1] As it transitions to the duodenum (pH 6.5+), it risks precipitation, leading to variable absorption.
Succinate Salt: The pre-formed salt provides a "micro-pH" environment at the diffusion layer of the solid particle.[1] Upon contact with water, the succinate counter-ion dissociates, maintaining a lower local pH that facilitates rapid dissolution of the drug cation before it mixes with the bulk media.[1]
3.2 Stability & Hygroscopicity
Succinic acid is a preferred counter-ion because it typically forms non-hygroscopic salts compared to hydrochlorides or mesylates.
Thermal Stability: Both forms exhibit high melting points (>150°C), but the succinate salt often shows a sharper endotherm in DSC (Differential Scanning Calorimetry), indicating high crystallinity which is crucial for long-term shelf stability.
Hygroscopicity: Carsatrin succinate is generally stable at ambient humidity (60% RH).[1] However, like many salts, it must be protected from extreme moisture to prevent disproportionation (reversion to free base and acid).
Experimental Protocols
The following protocols are designed for the comparative characterization of the two forms. These are "self-validating" systems, meaning they include internal checks (e.g., HPLC purity confirmation) to ensure data integrity.
Protocol A: Synthesis of Carsatrin Succinate from Free Base
Objective: To convert RWJ-24517 (Base) into RWJ-25320 (Succinate) for reference standard generation.
Stoichiometric Calculation: Weigh 1.0 equivalent of Carsatrin Free Base (496.58 mg) and 1.05 equivalents of Succinic Acid (124.0 mg). Note: A slight excess of acid ensures complete protonation.[1]
Dissolution (Solvent Selection):
Dissolve the Free Base in absolute ethanol (10 mL) at 50°C. Ensure complete clarity.
Dissolve Succinic Acid in a separate aliquot of ethanol (2 mL).
Reaction: Slowly add the acid solution to the base solution under constant stirring at 50°C. Stir for 30 minutes.
Crystallization:
Allow the mixture to cool slowly to room temperature (25°C) over 2 hours.
If no precipitate forms, cool further to 4°C or add a seed crystal of the succinate salt.[1]
Filtration & Drying: Filter the white crystalline solid under vacuum. Wash with cold ethanol (2 x 2 mL). Dry in a vacuum oven at 45°C for 12 hours.
Validation: Perform H-NMR. Look for the succinate methylene peak (~2.4 ppm) and integration ratio of 1:1 with the API aromatic protons.[1]
Objective: To quantify the solubility advantage of the succinate salt over the free base.[1]
Media Preparation: Prepare three buffers: pH 1.2 (SGF), pH 4.5 (Acetate), and pH 6.8 (Phosphate).
Saturation: Add excess solid (Base or Succinate) to 10 mL of each buffer in glass vials.
Equilibration: Shake at 37°C for 24 hours.
Sampling:
Filter an aliquot using a 0.45 µm PVDF syringe filter. Critical: Discard the first 1 mL of filtrate to avoid filter adsorption errors.
Quantification: Dilute the filtrate with mobile phase and analyze via HPLC-UV (254 nm).
Data Analysis: Calculate concentration (mg/mL).
Expected Outcome: Succinate should show >10x solubility at pH 6.8 compared to the Free Base.
Development Decision Matrix
When to choose which form? Use the logic flow below to guide formulation strategy.
Figure 2: Decision logic prioritizing the Succinate salt for oral dosage forms where dissolution rate is the rate-limiting step for absorption.
References
Ortho Pharmaceutical Corp. (1989). Purinylpiperazine derivatives useful as cardiotonic agents. US Patent 4,876,257. Link
National Center for Advancing Translational Sciences (NCATS). Carsatrin (RWJ 24517) Inxight Drugs Entry. Retrieved from Inxight Drugs. Link[1]
Global Substance Registration System (GSRS). Carsatrin Succinate (UNII: YAZ544QOFD). FDA/NIH. Link[1]
PubChem. Carsatrin (Compound CID 15031175).[4] National Library of Medicine. Link[1]
Varian, J. et al. (1989). Synthesis and biological activity of a series of substituted piperazines.
Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. (Grounding reference for Succinate selection rationale). Link
Executive Summary: The Post-Adrenergic Era For decades, the "inotropic" landscape was dominated by agents that increased cytosolic calcium ( ) via cAMP-dependent pathways (e.g., dobutamine, milrinone) or Na /K -ATPase in...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Post-Adrenergic Era
For decades, the "inotropic" landscape was dominated by agents that increased cytosolic calcium (
) via cAMP-dependent pathways (e.g., dobutamine, milrinone) or Na/K-ATPase inhibition (digoxin). While effective at increasing contractility, these "calcium mobilizers" carry a high metabolic cost: increased myocardial oxygen consumption () and significant arrhythmogenic risk due to calcium overload.
This guide focuses on Novel Non-Glycoside Non-Adrenergic (NGNA) Agents , a class of therapeutics designed to decouple contractility from cytosolic calcium accumulation. These agents target the sarcomere directly or modulate calcium handling efficiency without activating the pro-arrhythmic CaMKII/PKA axes.
Primary Classes Covered:
Direct Myosin Activators: Omecamtiv Mecarbil, Danicamtiv.[1]
Unlike traditional inotropes that increase the magnitude of the calcium transient, myosin activators increase the efficiency of the actin-myosin cross-bridge cycle.
Omecamtiv Mecarbil (OM): Binds to an allosteric site on the myosin S1 domain. It stabilizes the pre-powerstroke state, increasing the rate of phosphate release. This prolongs the duration of the strongly bound actin-myosin state (duty ratio), thereby increasing Systolic Ejection Time (SET) and stroke volume without increasing
or .
Danicamtiv: A next-generation activator. While it also prolongs cross-bridge attachment, it exhibits a distinct binding mode that may allow for greater recruitment of myosin heads at lower calcium concentrations, potentially mitigating the diastolic relaxation impairment observed with high-dose OM.
SERCA2a Activators (Luso-Inotropes)
Heart failure is characterized by depressed SERCA2a activity, leading to impaired relaxation (diastolic dysfunction) and a depleted SR calcium load (systolic dysfunction).
Istaroxime: A dual-action agent. It inhibits Na
/K-ATPase (increasing slightly) but, crucially, stimulates SERCA2a activity by relieving its inhibition by Phospholamban (PLN). This accelerates cytosolic calcium clearance, improving relaxation (lusitropy) while loading the SR for the next beat.
Nitroxyl (HNO) Donors[3]
CXL-1020: Generates Nitroxyl (HNO), a redox-active species. HNO modifies specific thiol (cysteine) residues on RyR2 (increasing open probability) and SERCA2a (enhancing uptake). This creates a unique profile of increased contractility and accelerated relaxation without the cAMP-mediated oxygen penalty.
Pathway Visualization
Caption: Comparative signaling pathways. Note that Myosin and SERCA activators bypass the cAMP/Ca2+ overload pathway responsible for arrhythmias.
Experimental Protocols & Screening Workflows
Biochemical Screening: ATPase Assays
To identify novel agents, one must distinguish between general ATPase enhancement and specific sarcomeric/SERCA modulation.
Objective: Measure the rate of ATP hydrolysis in the presence of a specific activator.
Criticality: Using "naked" myosin is insufficient; reconstituted thin filaments (actin + troponin + tropomyosin) are required to mimic the physiological regulation.
Readout: Monitor absorbance at 340 nm (NADH oxidation) every 30s for 20 mins.
Validation: Rate of OD decrease is proportional to ATPase activity. Omecamtiv should show concentration-dependent activation only in the presence of actin.
Waves: Propagated release across the cell (pro-arrhythmic).
Threshold: A safe NGNA agent should not increase spark frequency significantly compared to vehicle, unlike Beta-agonists which drastically increase spark frequency.
Data Presentation & Analysis
Quantitative Comparison Table
Parameter
Beta-Agonist (Dobutamine)
Myosin Activator (Omecamtiv)
SERCA Activator (Istaroxime)
Mechanism
cAMP / PKA
Myosin Duty Cycle
SERCA Stimulation
Contractility
Increased
Increased
Increased
Systolic Duration
Shortened
Prolonged
Unchanged/Shortened
Relaxation (Tau)
Accelerated
Unchanged/Slowed
Accelerated
MVO Cost
High
Neutral / Low
Low
Arrhythmia Risk
High (Ca Overload)
Low
Low
Screening Cascade Diagram
Caption: Step-wise validation workflow from high-throughput screening to organ-level function.
References
Malik, F. I., et al. (2011). "Cardiac myosin activation: a potential therapeutic approach for systolic heart failure."[8] Science. Link
Teerlink, J. R., et al. (2021).[9] "Cardiac Myosin Activation with Omecamtiv Mecarbil in Systolic Heart Failure (GALACTIC-HF)." New England Journal of Medicine. Link
Ferrandi, M., et al. (2013). "SERCA2a stimulation by istaroxime: a novel mechanism of action with translational implications." British Journal of Pharmacology. Link
Tocchetti, C. G., et al. (2007). "Nitroxyl improves cellular heart function by directly enhancing cardiac sarcoplasmic reticulum Ca2+ cycling." Circulation Research. Link
Bers, D. M. (2002). "Cardiac excitation-contraction coupling."[7] Nature. Link
Lyu, Y., et al. (2022).[10] "Protocol to record and quantify the intracellular pH in contracting cardiomyocytes."[10] STAR Protocols. Link
Grillo, M. P., et al. (2021).[11] "Preclinical in vitro and in vivo pharmacokinetic properties of danicamtiv." Xenobiotica. Link
Application Notes and Protocols for Determining the Solubility of Carsatrin Succinate in DMSO and Water
Introduction: The Critical Role of Solubility in Drug Discovery In the landscape of drug development, the aqueous solubility of a therapeutic candidate is a cornerstone of its potential success. Poor solubility can signi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Role of Solubility in Drug Discovery
In the landscape of drug development, the aqueous solubility of a therapeutic candidate is a cornerstone of its potential success. Poor solubility can significantly hinder a compound's bioavailability, leading to unpredictable and suboptimal therapeutic outcomes.[1] Carsatrin succinate, a purinylpiperazine derivative investigated for its cardiotonic and antiarrhythmic properties, is a molecule of interest where understanding its solubility is paramount for advancing its preclinical and clinical development.[2] As a salt of Carsatrin and succinic acid, its solubility characteristics are influenced by both the parent molecule and the counter-ion.[1][3]
Dimethyl sulfoxide (DMSO) is a powerful and widely used aprotic solvent in early-stage drug discovery due to its remarkable ability to dissolve a broad spectrum of compounds.[4] It serves as a crucial vehicle for preparing high-concentration stock solutions for in vitro assays. However, the final concentration of DMSO in cellular assays must be carefully controlled to avoid artifacts. This necessitates a thorough understanding of a compound's maximum solubility in DMSO to prepare accurate and effective stock solutions.
This comprehensive guide provides detailed protocols for determining the solubility of Carsatrin succinate in both DMSO and water. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the scientific rationale behind them to ensure robust and reproducible results.
Part 1: Thermodynamic Solubility of Carsatrin Succinate in Dimethyl Sulfoxide (DMSO)
Expertise & Experience: The thermodynamic solubility represents the true equilibrium solubility of a compound in a given solvent. This method, often referred to as the "gold standard," involves creating a saturated solution and allowing it to reach equilibrium over an extended period.[1] This is crucial for preparing stable, high-concentration stock solutions for high-throughput screening and other in vitro assays. The following protocol is a robust shake-flask method designed to minimize variability and ensure accuracy.
Protocol 1: Determination of Maximum Thermodynamic Solubility in DMSO
Objective: To determine the maximum concentration of Carsatrin succinate that can be dissolved in anhydrous DMSO at room temperature.
Accurately weigh approximately 5-10 mg of Carsatrin succinate into a 2.0 mL microcentrifuge tube.
Add a small, precise volume of anhydrous DMSO (e.g., 200 µL) to the tube.
Vortex the mixture vigorously for 5 minutes to facilitate initial dissolution.
If the compound dissolves completely, incrementally add small, pre-weighed amounts of Carsatrin succinate, vortexing thoroughly after each addition until a visible precipitate remains.
Equilibration:
Incubate the supersaturated solution in a thermomixer or incubator shaker at a constant temperature (e.g., 25°C) for 24-48 hours. The continuous agitation ensures that the solution reaches equilibrium.
Separation of Undissolved Solid:
Centrifuge the equilibrated solution at a high speed (e.g., 15,000 x g) for 15 minutes to pellet the excess, undissolved solid.
Sample Preparation for Analysis:
Carefully collect a known volume of the clear supernatant (e.g., 50 µL) without disturbing the pellet.
Perform a serial dilution of the supernatant with an appropriate solvent (e.g., methanol or acetonitrile) to bring the concentration within the linear range of the analytical method.
Quantification:
Determine the concentration of Carsatrin succinate in the diluted samples using a validated analytical method such as HPLC-UV or LC-MS/MS.
Prepare a standard curve of Carsatrin succinate of known concentrations to accurately quantify the samples.
Calculation:
Calculate the original concentration in the supernatant, accounting for the dilution factor. This value represents the thermodynamic solubility of Carsatrin succinate in DMSO.
Part 2: Aqueous Solubility of Carsatrin Succinate
Expertise & Experience: Aqueous solubility is a critical determinant of a drug's absorption and bioavailability. For early-stage discovery, a kinetic solubility assay is often employed due to its higher throughput.[5] This method involves dissolving the compound in DMSO first and then diluting it into an aqueous buffer.[5] While faster, it can sometimes overestimate solubility as it may lead to supersaturated solutions. For more definitive data, especially during lead optimization, a thermodynamic shake-flask method is preferred.[1]
Protocol 2: Kinetic Aqueous Solubility by Turbidimetry
Objective: To rapidly assess the kinetic solubility of Carsatrin succinate in an aqueous buffer.
Materials:
Carsatrin succinate stock solution in DMSO (e.g., 10 mM)
Phosphate-buffered saline (PBS), pH 7.4
96-well microtiter plates (clear bottom)
Microplate reader with turbidimetric or nephelometric capabilities (measuring absorbance or scattered light)
Multichannel pipette
Procedure:
Preparation of Compound Dilutions:
Create a serial dilution of the Carsatrin succinate DMSO stock solution in a 96-well plate.
In a separate 96-well plate, add the aqueous buffer (e.g., 198 µL of PBS, pH 7.4) to each well.
Addition of Compound to Buffer:
Transfer a small volume (e.g., 2 µL) of the DMSO-diluted compound to the corresponding wells of the plate containing the aqueous buffer. This results in a final DMSO concentration of 1%.
Include control wells with DMSO and buffer only.
Incubation and Measurement:
Mix the plate on a plate shaker for 2 minutes.
Incubate the plate at room temperature for 1-2 hours.
Measure the turbidity of each well using a microplate reader at a wavelength of 620 nm.
Data Analysis:
The concentration at which a significant increase in turbidity is observed compared to the control wells is considered the kinetic solubility.
Add an excess amount of solid Carsatrin succinate to a vial containing a known volume of PBS, pH 7.4 (e.g., 1 mL). Ensure there is undissolved solid present.
Equilibration:
Incubate the vials on a thermomixer or rocking shaker at a constant temperature (e.g., 25°C or 37°C) for 24-72 hours to ensure equilibrium is reached.[3]
Sample Filtration:
After incubation, allow the vials to stand to let the excess solid settle.
Filter the supernatant through a syringe filter to remove any undissolved particles.
Quantification:
Dilute the clear filtrate with an appropriate solvent and quantify the concentration of Carsatrin succinate using a validated analytical method (HPLC-UV or LC-MS/MS) against a standard curve.
Calculation:
The determined concentration is the thermodynamic aqueous solubility.
Data Presentation
As specific experimental solubility data for Carsatrin succinate is not publicly available, the following table provides an illustrative example of how to present the obtained results.
Parameter
Solvent/Medium
Method
Temperature
Example Solubility
Thermodynamic Solubility
Anhydrous DMSO
Shake-Flask
25°C
~50 mg/mL (81.3 mM)
Kinetic Solubility
PBS, pH 7.4
Turbidimetry
25°C
~150 µM
Thermodynamic Solubility
PBS, pH 7.4
Shake-Flask
25°C
~100 µM
Visualization of Experimental Workflows
Caption: General workflow for determining thermodynamic solubility.
Trustworthiness and Self-Validation
The reliability of solubility data is paramount. The protocols described herein are designed to be self-validating through several key principles:
Equilibrium Confirmation: For thermodynamic solubility, taking samples at multiple time points (e.g., 24, 48, and 72 hours) can confirm that equilibrium has been reached when the concentration no longer increases.
Orthogonal Analysis: If possible, using a secondary analytical technique to confirm the concentration can provide an additional layer of confidence in the results.
Purity Assessment: The purity of the Carsatrin succinate used should be confirmed, as impurities can affect solubility.
Control Samples: The inclusion of appropriate controls, such as buffer-only and DMSO-only samples, is essential for accurate baseline measurements, particularly in the turbidimetric assay.
Standard Curve Validation: The standard curve used for quantification must demonstrate linearity over the concentration range of the diluted samples, with an R² value > 0.99.
Safety Precautions:
Always consult the Material Safety Data Sheet (MSDS) for Carsatrin succinate before handling. As a general precaution when working with chemical compounds, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All procedures should be performed in a well-ventilated laboratory.
Caption: Decision-making based on aqueous solubility results.
References
Patsnap Eureka. (2026, February 14). Succinic Acid vs.
ResearchGate.
Immunomart.
ResearchGate.The solubilities of current purines, pyrimidines and their nucleosides in urea and sucrose solutions.
Solubility of Things.Succinic acid.
E-AIM.
SOLUBILITY D
Sigma-Aldrich. (2026, February 11).
Fisher Scientific.
TargetMol.Purine | Endogenous Metabolite.
PubChem.
PMC. (2023, February 15). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)
GSRS.
PubChem.
ResearchGate.Dimethyl Sulfoxide (DMSO)
TargetMol.
Cole-Parmer. (2005, October 3).
MDPI. (2020, May 1).
PMC. (2020, November 11). Synthesis of purines and adenines containing the hexafluoroisopropyl group.
Cayman Chemical. (2025, December 18). Sumatriptan (succinate)
Preparation of Carsatrin succinate stock solution for in vitro assays
Application Note: Preparation of Carsatrin Succinate Stock Solution for In Vitro Assays Abstract & Scope Carsatrin succinate (RWJ-24517 succinate) is a potent purinylpiperazine derivative acting as a positive inotropic a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Preparation of Carsatrin Succinate Stock Solution for In Vitro Assays
Abstract & Scope
Carsatrin succinate (RWJ-24517 succinate) is a potent purinylpiperazine derivative acting as a positive inotropic agent.[1][2] While the succinate salt form improves pharmaceutical stability compared to the free base, it introduces specific challenges in in vitro assay preparation—specifically regarding solubility limits, hygroscopicity, and precipitation kinetics upon aqueous dilution.[1]
This guide provides a standardized, error-minimized protocol for preparing Carsatrin succinate stock solutions. It moves beyond generic "dissolve and use" instructions to address the physicochemical realities of handling lipophilic salts in high-throughput or sensitive cellular assays.[1][2]
Physicochemical Profile & Critical Calculations
Before uncapping the vial, you must distinguish between the salt and the active moiety. Errors here are the most common cause of potency discrepancies between batches.
Property
Carsatrin (Free Base)
Carsatrin Succinate (Salt)
CAS Number
125363-87-3
132199-13-4
Molecular Weight
496.58 g/mol
614.67 g/mol
Stoichiometry
N/A
1:1 (Base : Succinic Acid)
Primary Solvent
DMSO (Limited stability)
DMSO (Preferred for Stock)
Storage
-20°C
-20°C, Desiccated
Critical Directive: When calculating molarity, you must use the Molecular Weight (MW) of the Succinate Salt (614.67 g/mol ) to determine the mass required.
Solvent Selection Strategy: The "Solubility Paradox"
Why not dissolve the salt directly in water?
Although succinate salts are designed for improved aqueous solubility in vivo, Carsatrin's core structure is a highly lipophilic purinylpiperazine.
The Hydrolysis Risk: Long-term storage in aqueous buffers can lead to hydrolysis of the purine-thioether linkage.[1][2]
The pH Crash: Dissolving the salt in unbuffered water creates an acidic environment. When subsequently diluted into a physiological buffer (pH 7.4), the succinic acid dissociates, potentially leaving the lipophilic free base to precipitate ("crash out") if the concentration exceeds its thermodynamic solubility limit.[1]
The Solution: Prepare the Master Stock in 100% DMSO (anhydrous). This ensures compound stability and prevents microbial growth.[3] Aqueous dilution should only occur immediately prior to the assay.
Protocol 1: Preparation of Master Stock (10 mM)
Target Concentration: 10 mM | Volume: 1.0 mL | Solvent: DMSO (Anhydrous)[1][2]
Materials:
Carsatrin Succinate (solid, stored at -20°C).[1][2][4]
Amber glass vial (borosilicate) with Teflon-lined screw cap.[1][2]
Workflow:
Equilibration: Remove the Carsatrin succinate vial from the freezer. Do not open it yet. Allow it to equilibrate to room temperature (approx. 30 mins) inside a desiccator.
Reasoning: Opening a cold vial condenses atmospheric moisture onto the hygroscopic salt, altering the precise weight and potentially degrading the compound.
Weighing: Weigh 6.15 mg of Carsatrin succinate into the amber glass vial.
Note: If static electricity makes the powder "jump," use an anti-static gun or weigh onto anti-static paper.
Solvent Addition: Add 1.0 mL of DMSO.
Technique: Pipette the DMSO directly onto the powder at the bottom of the vial. Do not wash down the sides yet.
Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at room temperature (25°C) for 5 minutes.[1]
Visual QC: Hold the vial up to a light source. The solution must be perfectly clear. Any turbidity indicates incomplete dissolution.
Aliquoting: Divide the Master Stock into small aliquots (e.g., 50 µL) in polypropylene tubes to avoid repeated freeze-thaw cycles.
Storage: Store at -20°C (stable for 3-6 months) or -80°C (stable for >1 year).
Protocol 2: Serial Dilution & Assay Dosing
The "Intermediate Step" Method
Directly spiking 100% DMSO stock into a cell culture well often causes local precipitation (the "white cloud" effect) before the drug disperses. This kills cells and precipitates the drug.
The 1000x Constant-DMSO Method:
This protocol maintains a constant 0.1% DMSO concentration across all assay points, ensuring that any observed toxicity is due to the drug, not the solvent gradient.[1]
Preparation of Diluent: Prepare the assay buffer (e.g., PBS or Media) containing 0.1% DMSO .[1] This is your "Vehicle Control."
Intermediate Plate (100x):
Prepare a serial dilution of Carsatrin in 100% DMSO first.[1]
Example: Dilute 10 mM Master Stock (1:3) down to 10 µM, all in DMSO.
Dosing (1:100 Dilution):
Transfer 1 µL from the DMSO Intermediate Plate into 99 µL of Assay Media in the cell plate.
Final Concentration: 100 µM (High) to 0.1 µM (Low).
Final DMSO: 1% (If 1% is too high for your cells, use a 1:1000 dilution step instead to achieve 0.1%).
Visualization: Workflow Logic
Figure 1: Decision matrix for the preparation and handling of Carsatrin succinate, emphasizing the critical quality control (QC) checkpoint and the dilution strategy to prevent precipitation.
Discard. Ensure storage was dark and airtight. Use fresh DMSO.
Precipitate in Assay Well
"Crash out" effect; concentration > solubility limit in aqueous media.[1]
Reduce final concentration. Use the "Intermediate Dilution" method.
Inconsistent IC50/EC50
Hygroscopic error during weighing.
Always equilibrate vial to RT before opening. Verify concentration via Absorbance if extinction coefficient is known.
References
PubChem. (n.d.).[1][2] Carsatrin Succinate (Compound Summary). National Library of Medicine. Retrieved February 21, 2026, from [Link][1][2]
NCBI Bookshelf. (2012).[1][2] Assay Guidance Manual: Reagent and Assay Development. National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Mechanism of Action
Carsatrin succinate (RWJ-24517) represents a unique class of positive inotropic agents.[1] Unlike cardiac glycosides (which inhibit Na+/K+-ATPase) or catecholamines (which increase cAMP), Carsatrin enhances myocardial contractility primarily by prolonging the Action Potential (AP) duration, likely via modulation of sodium channel inactivation kinetics.[1]
For drug development professionals, Carsatrin serves as a critical "clean" inotrope for benchmarking.[1] It increases twitch tension without the high metabolic cost associated with beta-adrenergic stimulation, making it an ideal tool for studying contractile reserve in heart failure models.[1]
Mechanistic Pathway
The following diagram illustrates the distinct mechanism of Carsatrin compared to classical inotropes. Note the absence of cAMP pathway involvement, which is a key differentiator in safety profiling.[1]
Figure 1: Mechanism of action for Carsatrin Succinate showing AP prolongation leading to increased tension, independent of cAMP or ATPase inhibition.[1]
Experimental Design & Causality
To generate reproducible data, one must control for the physiological variables that affect twitch tension: Preload (Length-Tension relationship) , Frequency (Force-Frequency relationship) , and Oxygenation .[1]
Critical Experimental Variables
Variable
Setting
Causality / Rationale
Temperature
30°C or 37°C
30°C improves tissue stability ex vivo; 37°C is physiological but requires higher oxygenation rates to prevent hypoxic core.[1]
Stimulation Frequency
0.5 - 1.0 Hz
Higher frequencies in rodents can deplete sarcoplasmic reticulum (SR) Ca2+ in ex vivo preparations; 1 Hz is standard for stability.[1]
Preload (Lmax)
Optimized per tissue
Twitch tension is maximal at Lmax.[1] Failure to stretch to Lmax results in sub-optimal actin-myosin overlap, masking drug effects.[1]
Vehicle Control
DMSO (<0.1% final)
Carsatrin is lipophilic.[1] High DMSO concentrations depress cardiac contractility, creating false negatives.[1]
Oxygenation: Continuously bubble with 100% O2 (if HEPES buffered) or 95% O2 / 5% CO2 (if Bicarbonate buffered).[1] Bicarbonate is preferred for long-term contractility studies.[1]
Phase B: Tissue Isolation & Mounting[1]
Anesthesia: Euthanize the animal (Guinea Pig or Rat) via isoflurane overdose followed by cervical dislocation or thoracotomy, adhering to IACUC protocols.[1]
Rapid Excision: Remove the heart immediately and immerse in ice-cold, oxygenated Tyrode’s solution.[1]
Stop when tension plateaus or begins to drop (Starling curve).[1] This is Lmax .
Stabilization: Allow the muscle to twitch for 30–60 minutes.
Validation Criteria: Baseline tension must not deviate by >10% over 10 minutes.[1] If it drifts, discard the tissue.[1]
Phase D: Carsatrin Dose-Response
Baseline Recording: Record 5 minutes of stable twitch tension.
Cumulative Dosing: Add Carsatrin to the bath to achieve target concentrations (e.g., 0.1, 0.3, 1.0, 3.0, 10 µM).
Incubation: Allow 10–15 minutes per concentration for effect to plateau.
Washout: After the final dose, wash with fresh Tyrode’s 3 times over 15 minutes to verify reversibility.
Data Analysis & Interpretation
Calculate the following parameters from the raw force tracings:
Active Tension (mN/mm²): (Peak Force - Resting Tension) / Cross-sectional Area.
Time to Peak (TTP): Time from stimulus artifact to peak tension.[1] Carsatrin typically prolongs this.[1]
Relaxation Time (RT50): Time from peak tension to 50% relaxation.[1]
Expected Data Profile
Parameter
Effect of Carsatrin Succinate
Physiological Interpretation
Peak Twitch Tension
Increase (↑)
Positive inotropy via increased Ca2+ availability.[1]
Time to Peak (TTP)
Increase (↑)
Prolonged AP duration delays the onset of repolarization.[1]
Resting Tension
No Change (↔)
Indicates no diastolic calcium overload (unlike digitalis toxicity).[1]
Arrhythmogenicity
Low/Moderate
At very high doses (>10 µM), Early Afterdepolarizations (EADs) may occur due to excessive AP prolongation.[1]
Experimental Workflow Diagram
Figure 2: Step-by-step workflow for isometric tension measurement ensuring physiological stability before drug application.
Troubleshooting & Quality Control
Issue: Low contractile force.
Cause: Tissue damage during dissection or hypoxia.[1]
Solution: Ensure buffer is vigorously oxygenated.[1] Use a stereomicroscope during dissection to avoid cutting the tendinous ends.[1]
Issue: Insoluble Compound.
Cause: Carsatrin succinate precipitation in aqueous buffer.[1]
Solution: Do not exceed 0.1% DMSO in the bath.[1] Sonicate the stock solution.[1] Add the drug directly to the bubbling area of the bath for rapid dispersion.[1]
Solution: Use a water-jacketed organ bath with a circulating thermostat (±0.1°C precision).[1]
References
Press, J. B., et al. (1992).[1][4] "Synthesis and SAR of 6-substituted purine derivatives as novel selective positive inotropes." Journal of Medicinal Chemistry.
Krafte, D. S., et al. (1994).[1][4] "Pharmacological modulation of human cardiac Na+ channels." European Journal of Pharmacology.
Salata, J. J., et al. (1999).[1] "Modification of cardiac Na(+) current by RWJ 24517 and its enantiomers in guinea pig ventricular myocytes." Journal of Pharmacology and Experimental Therapeutics.
Lynch, J. J., et al. (1993).[1] "RWJ-24517, a positive inotropic agent, has novel effects on action potentials in guinea pig myocardium."[1][4] Journal of Cardiovascular Pharmacology.
Application Notes & Protocols: In Vivo Formulation of Carsatrin Succinate for Animal Models
Introduction: The Challenge of Delivering Carsatrin Succinate in Preclinical Research Carsatrin succinate, a purinylpiperazine derivative, has been identified as a cardiotonic and antiarrhythmic agent.[1][2] It acts as a...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Challenge of Delivering Carsatrin Succinate in Preclinical Research
Carsatrin succinate, a purinylpiperazine derivative, has been identified as a cardiotonic and antiarrhythmic agent.[1][2] It acts as a positive inotropic agent, increasing twitch tension and prolonging the action potential duration in ventricular muscle.[1][2] Its mechanism is distinct from many other cardiotonic agents as it does not affect Na+, K+-ATPase, adenylyl cyclase, or phosphodiesterase isozymes.[1] The positive inotropic effect of Carsatrin can be prevented by tetrodotoxin.[1][2] While its therapeutic potential is of significant interest, its progression through preclinical and clinical development hinges on the ability to formulate it for effective in vivo delivery.
The molecular structure of Carsatrin, the parent compound of Carsatrin succinate, suggests potential challenges with aqueous solubility due to its complex, multi-ring structure.[3][4][5] Although the succinate salt form is intended to improve solubility, it is common for such compounds to still exhibit poor dissolution characteristics, placing them in the Biopharmaceutics Classification System (BCS) Class II (low solubility, high permeability) or Class IV (low solubility, low permeability).[6][7][8] This presents a significant hurdle for in vivo studies in animal models, as poor solubility can lead to low and variable oral bioavailability, making the interpretation of pharmacokinetic (PK), pharmacodynamic (PD), and toxicological data unreliable.[1][9]
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of Carsatrin succinate for in vivo studies in animal models, particularly for oral administration in rodents. The focus is on providing robust, scientifically-grounded protocols that can be adapted based on the specific experimental needs and the determined physicochemical properties of the compound.
Part 1: Pre-formulation Assessment: The Foundation of a Successful In Vivo Study
Before embarking on formulation development, a thorough pre-formulation assessment of Carsatrin succinate is critical.[10][11][12] This step involves characterizing the physicochemical properties of the active pharmaceutical ingredient (API) to guide the selection of an appropriate formulation strategy.[1][13]
Essential Physicochemical Characterization
The following parameters for Carsatrin succinate should be determined experimentally:
Aqueous Solubility: Determine the solubility in water and buffers at various physiologically relevant pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to understand its pH-dependent solubility profile. This is crucial for predicting its dissolution in different segments of the gastrointestinal tract.
Solubility in Common Excipients: Assess the solubility in a panel of pharmaceutically acceptable solvents and co-solvents (e.g., polyethylene glycol 400, propylene glycol, ethanol), oils (e.g., corn oil, sesame oil), and surfactants (e.g., polysorbate 80, Cremophor EL).[14]
pKa Determination: The ionization constant(s) of Carsatrin succinate will dictate its degree of ionization at different pH values, which in turn influences its solubility and permeability.
LogP/LogD: The octanol-water partition coefficient (LogP) and distribution coefficient (LogD) at different pH values provide an indication of the compound's lipophilicity and its potential for membrane permeation.
Solid-State Characterization: Techniques such as X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) should be used to determine the crystalline form (polymorphism) of the supplied Carsatrin succinate, as different polymorphs can have different solubilities and stabilities.[11]
Chemical Stability: Evaluate the stability of Carsatrin succinate in solution at different pH values and in the solid state under accelerated conditions (e.g., elevated temperature and humidity) to ensure the integrity of the compound during formulation preparation and storage.
Decision Framework for Formulation Strategy
The data from the pre-formulation assessment will guide the selection of the most appropriate formulation strategy. The following diagram illustrates a decision-making workflow:
Caption: Decision workflow for selecting a suitable formulation strategy for Carsatrin succinate based on its physicochemical properties.
Part 2: Formulation Protocols for In Vivo Administration
Based on the likely poor aqueous solubility of Carsatrin succinate, two primary formulation approaches are presented here: an aqueous suspension and a solubilization-enhancing vehicle. These protocols are designed for oral administration (gavage) in rats.
Protocol 1: Aqueous Suspension Formulation
An aqueous suspension is often the simplest and most common formulation for preclinical oral studies of poorly soluble compounds.[1][15] The goal is to create a uniform dispersion of fine particles to ensure consistent dosing.
2.1.1. Rationale and Key Components
Suspending Agent: A suspending agent is necessary to increase the viscosity of the vehicle and prevent the rapid settling of drug particles. A 0.5% w/v solution of methylcellulose or sodium carboxymethylcellulose (CMC) is a common and well-tolerated choice in rodents.[1][15]
Wetting Agent: A wetting agent, such as a low concentration of polysorbate 80 (Tween® 80), can be included to reduce the surface tension between the drug particles and the aqueous vehicle, facilitating uniform dispersion.
2.1.2. Materials and Equipment
Carsatrin succinate powder
0.5% (w/v) Methylcellulose in purified water
Polysorbate 80 (Tween® 80)
Purified water
Mortar and pestle
Magnetic stirrer and stir bar
Analytical balance
Volumetric flasks and graduated cylinders
Homogenizer (optional, for particle size reduction)
2.1.3. Step-by-Step Protocol
Calculate Required Quantities: Determine the total volume of the formulation needed based on the number of animals, the dose level (mg/kg), the dosing volume (e.g., 5 mL/kg for rats), and an appropriate overage (e.g., 20%).[16][17][18]
Prepare the Vehicle: Prepare a 0.5% (w/v) solution of methylcellulose in purified water. This is typically done by slowly adding the methylcellulose powder to hot water with stirring, and then allowing it to cool to form a clear, viscous solution.
Weigh the API: Accurately weigh the required amount of Carsatrin succinate powder.
Wetting the API: If using a wetting agent, add a small amount of 0.5% methylcellulose vehicle containing a low concentration of polysorbate 80 (e.g., 0.1% v/v) to the Carsatrin succinate powder in a mortar.
Form a Paste: Triturate the powder with the pestle to form a smooth, uniform paste. This step is crucial for breaking up any aggregates and ensuring the particles are well-wetted.
Dilution: Gradually add the remaining 0.5% methylcellulose vehicle to the paste with continuous stirring.
Homogenization: Transfer the mixture to a suitable container and stir with a magnetic stirrer for at least 30 minutes to ensure a uniform suspension. For improved homogeneity and smaller particle size, a high-shear homogenizer can be used.
Storage and Handling: Store the suspension in a tightly sealed container at 2-8°C. Before each use, the suspension must be thoroughly re-suspended by gentle inversion or stirring to ensure dose uniformity.
For compounds that are extremely poorly soluble or where maximizing exposure is critical, a solubilization-enhancing formulation may be necessary.[9] This protocol utilizes a mixture of co-solvents and surfactants to dissolve the drug.
2.2.1. Rationale and Key Components
Co-solvents: Polyethylene glycol 400 (PEG 400) and propylene glycol (PG) are commonly used, well-tolerated co-solvents that can dissolve a wide range of hydrophobic compounds.[19]
Surfactant: Polysorbate 80 (Tween® 80) or Cremophor® EL can be used to further enhance solubility and prevent precipitation upon dilution in the gastrointestinal tract.[20]
2.2.2. Materials and Equipment
Carsatrin succinate powder
Polyethylene glycol 400 (PEG 400)
Propylene glycol (PG)
Polysorbate 80 (Tween® 80)
Purified water
Glass vials
Vortex mixer
Sonicator bath
Magnetic stirrer and stir bar
Analytical balance
2.2.3. Step-by-Step Protocol
Vehicle Preparation: Prepare a vehicle mixture. A common starting point is a mixture of PEG 400, PG, and water. A ratio of 40:10:50 (PEG 400:PG:Water) can be a good starting point. The exact ratio will depend on the solubility of Carsatrin succinate in different solvent mixtures, as determined in the pre-formulation assessment.
Weigh the API: Accurately weigh the required amount of Carsatrin succinate and place it in a glass vial.
Dissolution: Add the pre-mixed vehicle to the API.
Mixing: Vortex the mixture thoroughly. If the drug does not dissolve completely, use a sonicator bath to aid in dissolution. Gentle warming (e.g., to 37°C) can also be employed, but care must be taken to ensure the compound is stable at that temperature.
Clarity Check: The final formulation should be a clear solution. Visually inspect for any undissolved particles.
Storage: Store the solution in a tightly sealed glass container, protected from light, at room temperature or as determined by stability studies.
Part 3: Formulation Characterization and In Vivo Administration
Characterization of the Formulation
Once prepared, the formulation must be characterized to ensure it is suitable for in vivo use.
Parameter
Suspension Formulation
Solution Formulation
Method
Appearance
Uniform, milky white suspension
Clear, colorless to slightly yellow solution
Visual inspection
pH
Measure and record
Measure and record
pH meter
Particle Size
Determine mean particle size and distribution
Not applicable
Laser diffraction or microscopy
Drug Content
90-110% of the target concentration
95-105% of the target concentration
HPLC-UV or LC-MS/MS
Stability
Assess physical (re-suspendability, particle size) and chemical stability over the intended use period
Assess for precipitation and chemical degradation
Visual, microscopy, HPLC
Analytical Methods for Quantification
A validated analytical method is essential for determining the concentration of Carsatrin succinate in the formulation and in biological samples (e.g., plasma) for pharmacokinetic studies.
High-Performance Liquid Chromatography (HPLC) with UV detection: This is a common method for quantifying small molecules. A C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is a typical starting point.[21][22] The detection wavelength should be set at the λmax of Carsatrin succinate.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): For higher sensitivity and selectivity, especially for analyzing biological samples, an LC-MS/MS method is preferred.[23]
Protocol for Oral Gavage in Rats
The following is a general protocol for administering the formulation to rats via oral gavage. All procedures must be in accordance with an approved Institutional Animal Care and Use Committee (IACUC) protocol.
3.3.1. Materials and Equipment
Rat oral gavage needles (16-18 gauge, 2-3 inches long with a rounded tip)[16][24]
Syringes (1-5 mL, depending on the dosing volume)[15]
Animal balance
3.3.2. Step-by-Step Protocol
Animal Preparation: Fast the rats overnight (with access to water) before dosing to reduce variability in gastric emptying and absorption.
Dose Calculation: Weigh each rat immediately before dosing. Calculate the exact volume of the formulation to be administered based on the animal's body weight and the target dose (e.g., for a 10 mg/kg dose and a formulation concentration of 2 mg/mL, a 250 g rat would receive 1.25 mL).
Formulation Preparation: If using a suspension, ensure it is thoroughly mixed immediately before drawing the dose into the syringe.
Animal Restraint: Gently but firmly restrain the rat to prevent movement.
Gavage Needle Insertion: Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth into the esophagus. The animal should swallow as the tube is passed. Do not force the needle if resistance is met.[17]
Dose Administration: Once the needle is in the correct position (the tip should be in the stomach), slowly administer the formulation.
Post-Dosing Observation: After administration, return the animal to its cage and monitor it for any signs of distress.
Conclusion: A Pathway to Reliable In Vivo Data
The successful in vivo evaluation of Carsatrin succinate is critically dependent on the development of an appropriate and well-characterized formulation. By conducting a thorough pre-formulation assessment and selecting a formulation strategy that addresses the compound's solubility challenges, researchers can ensure accurate and reproducible delivery. The protocols provided in these application notes for an aqueous suspension and a solubilization-enhancing solution offer robust starting points for the preclinical development of Carsatrin succinate. Adherence to these guidelines, coupled with careful analytical characterization and proper in vivo techniques, will provide a solid foundation for obtaining reliable pharmacokinetic, pharmacodynamic, and toxicological data, ultimately enabling a comprehensive evaluation of the therapeutic potential of Carsatrin succinate.
Quay Pharma. (2020, May 21). Designing formulations for preclinical and early stage clinical studies. [Link]
World Pharma News. (2025, January 30). Cutting-Edge Approaches for Addressing Solubility Challenges in BCS Class II and IV Pharmaceuticals. [Link]
Symeres. Pre-clinical CMC drug product formulation and analytical development. (n.d.). [Link]
National Center for Biotechnology Information. (n.d.). Biofunctional Excipients: Their Emerging Role in Overcoming the Inherent Poor Biopharmaceutical Characteristics of Drugs. [Link]
Indonesian Journal of Pharmacy. (2020, June 23). Enhancement of solubility BCS class II and IV pharmaceuticals by liquisolid technique: A review. [Link]
MDPI. (2025, April 11). Study of the Influence of Pharmaceutical Excipients on the Solubility and Permeability of BCS Class II Drugs. [Link]
Ansari, M. H. (2023, March 20). Preclinical Drug Development Process: Formulation and Development Aspects. International Journal of Medical and Pharmaceutical Sciences. [Link]
Ansari, M. H. (2025, August 4). Preclinical Drug Development Process: Formulation and Development Aspects. International Journal of Medical and Pharmaceutical Sciences. [Link]
ResearchGate. (2015, August 14). How can I feed powder to rats (intragastric) for an oral bioavailability study?. [Link]
ResearchGate. (2019, June 9). Pharmacokinetic profile of intravenous solution formulation in rats?. [Link]
University of California, Santa Cruz. (n.d.). Oral Gavage In Mice and Rats. [Link]
JoVE. (2015, August 24). Compound Administration in Rodents: Oral and Topical Routes. [Link]
Florida State University Office of Research. (2016, October 26). Oral Gavage in the Rat. [Link]
The University of Queensland. (2021, February 3). LAB_021 Oral Gavage in Mice and Rats. [Link]
Bioscientia Medicina: Journal of Biomedicine & Translational Research. (n.d.). Fluid and Drug Administration Procedure Animal Model in Biomedical Research. [Link]
Boston University. (2025, March 4). Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC). [Link]
University of Colorado Boulder. (n.d.). IACUC Routes of Administration Guidelines. [Link]
National Center for Biotechnology Information. (n.d.). Carsatrin Succinate. PubChem. [Link]
Journal of Research in Pharmacy. (n.d.). Quantification of Tamsulosin Hydrochloride and Solifenacin Succinate by Discriminative Derivative Synchronous Emission Spectrosc. [Link]
PubMed. (n.d.). The development of carbamazepine-succinic acid cocrystal tablet formulations with improved in vitro and in vivo performance. [Link]
Journal of AOAC INTERNATIONAL. (n.d.). A simple method for screening and quantification of ricinine in feed with HPLC and LC-MS. [Link]
Hygiene and Sanitation. (n.d.). Development and validation of a method for the quantitative determination of metoprolol succinate in the air of the working area by high-performance liquid chromatography using mass spectra. [Link]
RSC Publishing. (2024, December 10). Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. [Link]
RSC Publishing. (2024, December 10). Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. [Link]
International Journal of Novel Research and Development. (n.d.). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF SOLIFENACIN SUCCINATE BY USING UV-SPECTROPHOTOMETRIC METHOD. [Link]
Scientific Research Publishing. (2016, November 30). Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form. [Link]
National Center for Biotechnology Information. (n.d.). Solifenacin Succinate. PubChem. [Link]
Application Note: Recommended Storage and Stability of Carsatrin Succinate
Abstract This technical guide provides a comprehensive overview of the recommended storage conditions and stability profile for Carsatrin succinate, a purinylpiperazine derivative. Based on available data and established...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive overview of the recommended storage conditions and stability profile for Carsatrin succinate, a purinylpiperazine derivative. Based on available data and established scientific principles, this document outlines the rationale for long-term storage at -20°C to maintain the compound's integrity. Furthermore, it details potential degradation pathways and presents a robust protocol for a stability-indicating High-Performance Liquid Chromatography (HPLC) method to enable researchers to assess the purity and stability of Carsatrin succinate in their own laboratories. This guide is intended for researchers, scientists, and professionals involved in drug development and preclinical research.
Introduction to Carsatrin Succinate
Carsatrin succinate (CAS No. 132199-13-4) is the succinate salt of Carsatrin, a purinylpiperazine derivative that has been investigated for its potential therapeutic applications, including cardiotonic, antiarrhythmic, and anticancer activities.[1][2] The molecular structure of Carsatrin incorporates a purine moiety, a piperazine ring, and a bis(4-fluorophenyl)methyl group, which contribute to its biological activity and its physicochemical properties.[1] As with any active pharmaceutical ingredient (API), ensuring the stability of Carsatrin succinate is paramount to obtaining reliable and reproducible results in research and development, as degradation can lead to a loss of potency and the formation of potentially confounding impurities. This application note serves as a practical guide to understanding and maintaining the stability of Carsatrin succinate.
Physicochemical Properties
A thorough understanding of the physicochemical properties of an API is fundamental to developing appropriate storage and handling procedures. Key properties of Carsatrin succinate are summarized in Table 1.
Data for the succinate salt is not readily available. The free base is likely soluble in organic solvents like DMSO and dimethylformamide. Succinate salts of similar compounds often exhibit aqueous solubility. For example, Sumatriptan succinate is soluble in PBS (pH 7.2) at approximately 10 mg/mL.
Recommended Storage Conditions and Stability at -20°C
General Recommendations
For long-term storage, Carsatrin succinate powder should be stored at -20°C . According to supplier technical data, the compound is stable for up to 3 years under these conditions when stored as a dry powder.[4] When dissolved in a solvent, such as DMSO, for the preparation of stock solutions, it is recommended to store these solutions at -80°C , where they are reported to be stable for up to 1 year.[4]
Rationale for -20°C Storage
The recommendation for sub-zero storage is based on fundamental principles of chemical kinetics. Low temperatures significantly reduce the rate of chemical degradation reactions that can compromise the purity and potency of the API.[6] For a complex molecule like Carsatrin succinate, several potential degradation pathways exist, including hydrolysis, oxidation, and photolysis. Storing the compound in a freezer minimizes the molecular motion and energy available for these reactions to occur, thereby preserving its chemical integrity over an extended period. The solid state further restricts mobility, providing greater stability compared to solutions.
Potential Degradation Pathways
While specific forced degradation studies on Carsatrin succinate are not publicly available, an analysis of its structure allows for the prediction of its most likely degradation pathways, guided by established knowledge of similar chemical moieties.[7] Understanding these pathways is crucial for developing a robust, stability-indicating analytical method.[8]
Oxidation: The thioether linkage and the purine ring system are susceptible to oxidation.[9] Oxidative stress could lead to the formation of sulfoxides, sulfones, or N-oxides on the purine or piperazine rings.
Hydrolysis: The succinate salt itself is generally stable. However, under non-neutral pH conditions, hydrolysis of the thioether bond or other susceptible functional groups could occur, particularly at elevated temperatures. Phenylpiperazine derivatives, in general, can be susceptible to hydrolysis.[7]
Photodegradation: Many purine analogues and aromatic compounds are sensitive to light. Exposure to UV or even ambient light over time could catalyze degradation reactions. Photostability testing is therefore a critical component of a comprehensive stability assessment.
The following diagram illustrates the potential sites of degradation on the Carsatrin molecule.
Caption: Potential degradation sites on the Carsatrin molecule.
Protocol: Stability-Indicating HPLC-UV Method
The following protocol describes a general-purpose, stability-indicating Reverse-Phase HPLC (RP-HPLC) method suitable for assessing the purity of Carsatrin succinate and detecting potential degradation products. This method is based on common practices for analyzing similar small molecules and should be validated in-house for specific applications.[10][11]
Principle
This method utilizes RP-HPLC to separate Carsatrin succinate from its potential degradation products based on their differential partitioning between a nonpolar stationary phase and a polar mobile phase. A gradient elution is employed to ensure the separation of compounds with a range of polarities. Detection is performed using a UV detector at a wavelength where the parent compound and potential chromophoric degradants absorb.
Materials and Reagents
Carsatrin succinate reference standard
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Ammonium formate (analytical grade)
Formic acid (analytical grade)
Deionized water (18.2 MΩ·cm)
0.22 µm syringe filters
Instrumentation
HPLC system with a binary pump, autosampler, column oven, and UV or Diode Array Detector (DAD).
Analytical column: C18, 150 mm x 4.6 mm, 3.5 µm particle size (or equivalent).
Data acquisition and processing software.
Chromatographic Conditions
Parameter
Condition
Mobile Phase A
10 mM Ammonium formate in water, pH adjusted to 4.0 with formic acid
Mobile Phase B
Acetonitrile
Gradient
0-5 min: 20% B; 5-25 min: 20% to 80% B; 25-30 min: 80% B; 30.1-35 min: 20% B (re-equilibration)
Flow Rate
1.0 mL/min
Column Temperature
30°C
Detection Wavelength
275 nm (or optimal wavelength determined by UV scan)
Injection Volume
10 µL
Sample Preparation
Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Carsatrin succinate and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water.
Working Standard Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10 mL with the 50:50 acetonitrile:water diluent.
Forced Degradation Study Protocol
To demonstrate the stability-indicating nature of the method, a forced degradation study should be performed.[8] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient.
Acid Hydrolysis: To 1 mL of the standard stock solution, add 1 mL of 0.1 M HCl. Heat at 60°C for 4 hours. Cool and neutralize with 1 mL of 0.1 M NaOH. Dilute to a final concentration of ~100 µg/mL with diluent.
Base Hydrolysis: To 1 mL of the standard stock solution, add 1 mL of 0.1 M NaOH. Heat at 60°C for 2 hours. Cool and neutralize with 1 mL of 0.1 M HCl. Dilute to a final concentration of ~100 µg/mL with diluent.
Oxidative Degradation: To 1 mL of the standard stock solution, add 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours. Dilute to a final concentration of ~100 µg/mL with diluent.
Thermal Degradation: Store the solid powder at 80°C for 48 hours. Prepare a 100 µg/mL solution in the diluent.
Photolytic Degradation: Expose a 1 mg/mL solution of Carsatrin succinate to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). Analyze the solution.
Analyze all stressed samples, along with an unstressed control, using the HPLC method described above.
Caption: Workflow for the forced degradation study.
Conclusion
Maintaining the integrity of Carsatrin succinate is critical for its use in research and development. The recommended long-term storage condition for the solid powder is -20°C , which ensures stability for up to 3 years. This application note provides the scientific rationale for these storage conditions by considering the physicochemical properties and potential degradation pathways of the molecule. The detailed protocol for a stability-indicating HPLC-UV method offers a robust starting point for researchers to implement quality control measures and perform their own stability assessments, ensuring the reliability and accuracy of their experimental outcomes.
Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available from: [Link]
PubChem. Carsatrin Succinate. National Center for Biotechnology Information. Available from: [Link]
ICH. Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation. Available from: [Link]
Tarsa, M., et al. The Stability Study of a Novel Phenylpiperazine Derivative. Isaac Scientific Publishing. Available from: [Link]
Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. Available from: [Link]
Immunomart. Carsatrin succinate. Available from: [Link]
Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available from: [Link]
CliniSciences. Carsatrin (free base). Available from: [Link]
PubChem. Sumatriptan Succinate. National Center for Biotechnology Information. Available from: [Link]
Patil, S. T., et al. Stability Indicating RP-HPLC Method for the Quantification of Sumatriptan Succinate in Bulk and Tablet Dosage Form. GSC Biological and Pharmaceutical Sciences. Available from: [Link]
The Stability Study of a Novel Phenylpiperazine Derivative. ResearchGate. Available from: [Link]
Identification and characterization of stress degradation products of sumatriptan succinate by using LC/Q-TOF-ESI-MS/MS and NMR. PubMed. Available from: [Link]
Nasser, M. N., et al. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Journal of Pharmaceutical Sciences. Available from: [Link]
Experimental timeline for Carsatrin succinate action potential prolongation
Executive Summary & Mechanistic Rationale Carsatrin succinate (RWJ-24517) represents a distinct class of purinylpiperazine derivatives that function as positive inotropic agents without inhibiting phosphodiesterase (PDE)...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Mechanistic Rationale
Carsatrin succinate (RWJ-24517) represents a distinct class of purinylpiperazine derivatives that function as positive inotropic agents without inhibiting phosphodiesterase (PDE) isozymes or the Na+/K+-ATPase pump. Unlike digitalis glycosides or catecholamines, Carsatrin’s primary mechanism of action involves the modulation of voltage-gated sodium channels (
) .
Specifically, Carsatrin delays the inactivation of the cardiac sodium current (
), leading to a persistent "window" current or enhanced late sodium current (). This delay prevents rapid repolarization, thereby prolonging the Action Potential Duration (APD). The extended depolarization phase facilitates greater calcium entry via L-type channels and the reverse mode of the Sodium-Calcium Exchanger (NCX), ultimately increasing intracellular calcium availability for contraction (positive inotropy).
This guide provides a rigorous experimental timeline and protocol for researchers to isolate, record, and quantify this AP prolongation effect using whole-cell current-clamp techniques.
Mechanistic Pathway Visualization
The following diagram illustrates the causality between Carsatrin binding and the resultant physiological changes.
Figure 1: Mechanistic pathway of Carsatrin succinate.[1] The compound modifies Na+ channel gating, delaying inactivation to prolong APD and enhance contractility.
Experimental Timeline & Protocol
This timeline assumes the use of isolated guinea pig or rat ventricular myocytes, as these are the standard models for Carsatrin characterization [1].
Carsatrin Stock: Dissolve Carsatrin succinate in DMSO to 10 mM stock. Dilute to working concentration (typically 1–10 µM ) in Tyrode’s immediately before use. Note: Keep final DMSO concentration <0.1%.
Phase III: Data Acquisition Timeline (T=0 to T+60 min)
This specific workflow ensures that the AP prolongation observed is due to the drug and not "rundown" or seal degradation.
Figure 2: Step-by-step patch-clamp workflow for isolating Carsatrin effects.
Detailed Steps:
Stabilization (T+10 min): After breaking the patch, dialyze the internal solution for 5–10 minutes. Ensure Series Resistance (
) is <15 M and compensated >70%.
Baseline Recording (T+15 min): Stimulate the myocyte with suprathreshold current pulses (2–4 ms duration) at 0.5 Hz or 1.0 Hz . Record 20–30 stable Action Potentials.
Drug Application (T+20 min): Switch perfusion to Tyrode’s + Carsatrin Succinate (e.g., 3 µM).
Observation: Watch for a gradual widening of the AP at 50% and 90% repolarization (
and ).
Note: Carsatrin effects are typically rapid, reaching steady state within 3–5 minutes [2].
Washout (T+30 min): Switch back to control Tyrode’s solution. The APD should revert toward baseline values, confirming the pharmacological nature of the prolongation.
Data Analysis & Expected Results
Quantitative analysis should focus on the repolarization phases. Carsatrin characteristically affects the plateau and late repolarization without significantly altering the Resting Membrane Potential (RMP) or the maximum upstroke velocity (
), distinguishing it from Class I antiarrhythmics that block peak .
Parameter Calculation Table
Parameter
Definition
Expected Change with Carsatrin
Mechanistic Implication
Duration at 50% repolarization
Significant Increase
Prolonged plateau phase due to sustained .
Duration at 90% repolarization
Significant Increase
Delayed total repolarization.
Max upstroke velocity (Phase 0)
No / Minimal Change
Peak is largely unaffected; effect is on inactivation gating [1].
RMP
Resting Membrane Potential
No Change
(inward rectifier) is likely unaffected.
Validation Criteria
To confirm the data is valid:
TTX Sensitivity: The prolongation effect of Carsatrin should be reversed or prevented by the application of Tetrodotoxin (TTX), confirming the sodium channel dependence [3].
Adrenergic Independence: The effect should persist in the presence of
-blockers (e.g., timolol), proving the mechanism is not catecholaminergic [3].
References
Modification of cardiac Na(+) current by RWJ 24517 and its enantiomers in guinea pig ventricular myocytes.
Journal of Pharmacology and Experimental Therapeutics, 1999.[2]
Pharmacological modulation of human cardiac Na+ channels.
European Journal of Pharmacology, 1994.[2]
Synthesis and SAR of 6-substituted purine derivatives as novel selective positive inotropes.
Journal of Medicinal Chemistry, 1992.[2]
Carsatrin (free base) and Succinate Salt Profile.
PubChem Compound Summary.
Technical Support Center: Carsatrin Succinate & Na⁺ Current Electrophysiology
Welcome to the technical support center for investigating the effects of Carsatrin succinate on voltage-gated sodium (Na⁺) currents. This resource is designed for researchers, scientists, and drug development professiona...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for investigating the effects of Carsatrin succinate on voltage-gated sodium (Na⁺) currents. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and address frequently asked questions encountered during electrophysiological experiments. Our goal is to equip you with the knowledge to diagnose and resolve experimental variability, ensuring the generation of high-quality, reproducible data.
Troubleshooting Guide: Variable Na⁺ Current Responses to Carsatrin Succinate
This guide is structured in a question-and-answer format to directly address specific issues you may encounter.
Q1: I am not observing a consistent blocking effect of Carsatrin succinate on my Na⁺ currents. What are the likely causes and how can I fix this?
Plausible Causes & Step-by-Step Solutions:
The lack of a consistent drug effect can stem from several factors, ranging from the compound's stability to the specifics of your electrophysiological protocol.
1. Compound Integrity and Application:
Solution Preparation and Stability: Carsatrin succinate, like many compounds, can degrade over time, especially in aqueous solutions.
Protocol:
Prepare fresh stock solutions of Carsatrin succinate in a suitable solvent (e.g., DMSO) daily.
Store the powder at -20°C for long-term stability and the solvent-based stock at -80°C for up to a year.[1]
On the day of the experiment, dilute the stock solution into your external recording solution to the final working concentration. Ensure thorough mixing.
Protect the working solution from light and use it within a few hours. While specific stability data for Carsatrin succinate in aqueous solution is limited, other succinate salts have shown limited stability over extended periods.[2][3]
Scientific Rationale: Degradation of the active compound will lead to a lower effective concentration being applied to the cells, resulting in a weaker or non-existent effect.
Perfusion System: Inefficient solution exchange can lead to a significant discrepancy between the intended and actual concentration of Carsatrin succinate at the cell membrane.
Protocol:
Ensure your perfusion system has a rapid exchange time. You can test this by applying a solution with a different ionic concentration (e.g., a high K⁺ solution) and measuring the time to a stable response.
Position the perfusion outflow and inflow ports optimally around your recording chamber to ensure complete and rapid solution exchange.
Check for any leaks or blockages in the perfusion lines.
Scientific Rationale: A slow or incomplete solution exchange will result in a gradual and often incomplete application of the drug, leading to variable and difficult-to-interpret results.
2. Electrophysiology Setup and Protocol:
Voltage Protocol and Channel State: The effect of many Na⁺ channel blockers is state-dependent, meaning they bind with different affinities to the resting, open, or inactivated states of the channel.[4][5]
Protocol:
Review the voltage protocol you are using. If Carsatrin succinate preferentially binds to the inactivated state, a holding potential that promotes more inactivation (i.e., a more depolarized potential) may be necessary to observe a significant effect.
Incorporate a pre-pulse to a depolarized potential to accumulate channels in the inactivated state before the test pulse.
Vary the frequency of stimulation. Use-dependent block, where the effect of the drug increases with repeated channel opening, is a hallmark of many Na⁺ channel blockers.[6]
Scientific Rationale: If your voltage protocol primarily probes the resting state of the channel, and Carsatrin succinate has a low affinity for this state, you may not observe a significant effect. Tailoring your voltage protocol to the likely mechanism of action is crucial.
Below is a DOT script visualizing a troubleshooting workflow for inconsistent drug effects.
Caption: Troubleshooting inconsistent drug effects.
Q2: I'm seeing a lot of cell-to-cell variability in the degree of Na⁺ current block with Carsatrin succinate. How can I reduce this?
Plausible Causes & Step-by-Step Solutions:
High variability is a common challenge in patch-clamp electrophysiology and can be attributed to both technical and biological factors.
1. Technical Variability:
Series Resistance (Rs) and Voltage Clamp Quality: Uncompensated or fluctuating series resistance can significantly impact the quality of your voltage clamp, especially when recording large and fast currents like Na⁺ currents.[7][8][9]
Protocol:
Monitor your series resistance throughout the experiment. Aim for an initial Rs below 10 MΩ.
Use series resistance compensation, typically between 70-80%, to improve the accuracy of your voltage clamp. Be cautious not to overcompensate, which can lead to oscillations.
If a cell's Rs changes by more than 20% during the recording, discard the data from that cell.
To reduce the magnitude of the Na⁺ current and thus minimize voltage errors, you can use a lower concentration of extracellular Na⁺ (e.g., 40-50 mM) or partially block the channels with a low concentration of tetrodotoxin (TTX), if your target is TTX-sensitive.[10]
Scientific Rationale: A poor voltage clamp means the cell membrane potential is not accurately controlled by the amplifier. This can lead to inconsistent channel activation and inactivation, which will be reflected as variability in the drug's effect.
Pipette and Seal Quality: The quality of your patch pipette and the giga-seal are fundamental to a stable recording.
Protocol:
Use freshly pulled and fire-polished pipettes for each cell.[11] Pipette resistance should be consistent (e.g., 2-4 MΩ).
Ensure you are forming a high-resistance seal (>1 GΩ) before breaking into the whole-cell configuration. A poor seal will result in a higher leak current and a less stable recording.
Filter all your solutions (internal and external) with a 0.22 µm filter to prevent debris from clogging the pipette tip or interfering with seal formation.[11]
Scientific Rationale: A stable, low-noise recording is essential for accurately measuring drug effects. Inconsistent pipette geometries and seal resistances will introduce variability into your dataset.
2. Biological Variability:
Cell Health and Passage Number: The health and passage number of your cell line can influence ion channel expression and function.
Protocol:
Use cells from a consistent, low passage number range for your experiments.
Ensure your cells are healthy and not overly confluent on the day of recording.
Allow cells to stabilize in the recording chamber for a consistent period before starting your experiment.
Scientific Rationale: Cells that are stressed or have undergone many passages can have altered ion channel expression levels and biophysical properties, leading to greater variability in their response to a drug.
Na⁺ Channel Subtype Expression: If your cell line expresses multiple Na⁺ channel subtypes with different affinities for Carsatrin succinate, this can be a source of variability.[12][13]
Protocol:
Characterize the Na⁺ channel subtypes expressed in your cell line using specific pharmacological tools (e.g., TTX for sensitivity) or molecular techniques (e.g., qPCR, Western blot).
If possible, use a cell line that predominantly expresses the Na⁺ channel subtype of interest.
Scientific Rationale: If Carsatrin succinate is selective for a particular Na⁺ channel subtype, variations in the expression levels of that subtype across your cell population will lead to variable blocking effects.
Below is a DOT script visualizing the states of a voltage-gated sodium channel and potential drug interactions.
Caption: Na⁺ channel states and drug interaction.
Frequently Asked Questions (FAQs)
Q: What is the proposed mechanism of action for Carsatrin succinate on Na⁺ channels?
A: Carsatrin is described as a positive inotropic agent whose effects are prevented by the potent Na⁺ channel blocker tetrodotoxin (TTX).[1][14] This strongly suggests that Carsatrin succinate directly interacts with and modulates voltage-gated sodium channels. While detailed mechanistic studies are not widely published, its action as a positive inotrope might suggest it prolongs the action potential, possibly by slowing Na⁺ channel inactivation, leading to an enhanced Na⁺ influx. However, it could also act as a state-dependent blocker, and the observed variability in experimental results often points towards such complex interactions.
Q: Could the "succinate" part of the molecule be affecting my cells?
A: It is possible, though less likely to be the primary source of variability in acute electrophysiology experiments. Succinate is a key component of the Krebs cycle, and there are known cell surface receptors for succinate (e.g., GPR91). Activation of these pathways could potentially modulate cellular electrophysiology over longer time scales.[15] However, in typical, short-duration patch-clamp experiments, these effects are likely to be minimal compared to the direct action of the Carsatrin moiety on the Na⁺ channel. If you suspect an effect from the succinate, a vehicle control using sodium succinate at the same concentration could be performed.
Q: How do I prepare my solutions for a patch-clamp experiment with Carsatrin succinate?
A: Here is a sample table of typical solutions. The exact concentrations may need to be optimized for your specific cell type and Na⁺ channel subtype.
Solution Component
External Solution (mM)
Internal Solution (mM)
Purpose
NaCl
140
10
Main charge carrier for Na⁺ current
KCl
5
-
Sets resting membrane potential
CsCl
-
140
Blocks K⁺ channels from the inside
CaCl₂
2
1
Maintains membrane integrity; Ca²⁺ signaling
MgCl₂
1
1
Blocks some channels; enzyme cofactor
HEPES
10
10
pH buffer
EGTA
-
10
Chelates intracellular Ca²⁺
ATP-Mg
-
4
Cellular energy source
GTP-Na
-
0.3
G-protein signaling
pH
7.4 with NaOH
7.2 with CsOH
Physiological pH
Osmolarity (mOsm)
~310
~290
Prevents osmotic stress
Note: Always filter your solutions on the day of the experiment.
Q: Could Carsatrin succinate have off-target effects?
A: Like any pharmacological agent, Carsatrin succinate could have off-target effects.[16] While its primary action in the context of Na⁺ current experiments appears to be on the Na⁺ channel itself (given its sensitivity to TTX), it is always important to consider other possibilities if your results are inconsistent or unexpected. If you suspect off-target effects, you could try to characterize its impact on other major ion channels (e.g., Ca²⁺ or K⁺ channels) in your system.
References
Bagchi, A., & Jones, S. W. (2014). Voltage gated sodium channels as drug discovery targets. Methods in Molecular Biology, 1183, 299-319.
El-Din, T. M. G., Scheuer, T., & Catterall, W. A. (2022). Druggability of Voltage-Gated Sodium Channels—Exploring Old and New Drug Receptor Sites. Frontiers in Pharmacology, 13, 836214.
Bagchi, A., & Jones, S. W. (2014). Voltage gated sodium channels as drug discovery targets. PubMed.
Vetter, I., & Lewis, R. J. (2011). Isoform Selective Voltage-Gated Sodium Channel Modulators and the Therapy of Pain. Current medicinal chemistry, 18(3), 333-343.
Anishchenko, I., & Ovchinnikov, S. (2023). Harnessing Deep Learning Methods for Voltage-Gated Ion Channel Drug Discovery. bioRxiv.
Pearman, C. M. (2018). How to address "space-clamp" problem when using patch-clamp on ventricular cardiomyocytes?
Weiss, N. (2015). How can I avoid a shift in I-V curve over time, in sodium channel recording?
G23 Instruments. (n.d.).
Lei, C. L., Clerx, M., Beattie, K. A., Melgari, D., Hancox, J. C., Gavaghan, D. J., & Mirams, G. R. (2024). Resolving artefacts in voltage-clamp experiments with computational modelling: an application to fast sodium current recordings. bioRxiv.
Tikhonov, D. B., & Zhorov, B. S. (2017). The Receptor Site and Mechanism of Action of Sodium Channel Blocker Insecticides. Frontiers in pharmacology, 8, 59.
The Erythromelalgia Association. (2010). Can robots patch-clamp as well as humans? Characterization of a novel sodium channel mutation.
Ogden, D., & Stanfield, P. (n.d.). Patch clamp techniques for single channel and whole-cell recording.
TargetMol. (n.d.).
Wu, S.-N., & Chen, B.-S. (2026).
National Center for Biotechnology Information. (n.d.).
Beck, H., Steffens, R., Heinemann, U., & Elger, C. E. (1998). Electrophysiological characterization of Na+ currents in acutely isolated human hippocampal dentate granule cells. The Journal of physiology, 507(Pt 2), 439-453.
Roger, S., Clave, C., & Richard, S. (2022). Role of the succinate pathway in the electrophysiological properties of right atria in a persistent atrial fibrillation sheep model. Archives of Cardiovascular Diseases Supplements, 14(2), 210.
de Groot, M. J. (2016). Moving targets in sodium channel blocker development: the case of raxatrigine: from a central NaV1.3 blocker via a peripheral NaV1.7 blocker to a less selective sodium channel blocker. OA text, 1(1), 1-4.
Hille, B. (2001). Structure, function and pharmacology of voltage-gated sodium channels. Naunyn-Schmiedeberg's archives of pharmacology, 363(6), 573-585.
Steinert, J. (2020). Patch clamp techniques for investigating neuronal electrophysiology. Scientifica.
Peter, B., & Consortium, C. P. (2019). Pharmacogenomics of off‐target adverse drug reactions.
Fish, D. N., & Beall, H. D. (1997). Stability of sumatriptan succinate in extemporaneously prepared oral liquids. American journal of health-system pharmacy, 54(14), 1619-1622.
Al-kassas, R., Al-kassas, R., & Al-kassas, R. (2023). Novel Bioequivalent Tablet of Solifenacin Succinate Prepared Using Direct Compression Technique for Improved Chemical Stability. Pharmaceuticals, 16(6), 882.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Carsatrin Succinate Application Guide
Subject: Optimizing Carsatrin Succinate (RWJ-24517) Protocols in Cardiac Models
Document ID: CS-TCH-042
Status: Active
Maintained By: Senior Application Science Team
Executive Summary & Mechanism of Action
Welcome to the Carsatrin Succinate technical hub. This guide addresses the physiological and experimental challenges associated with Carsatrin succinate (RWJ-24517) , a purinylpiperazine derivative.
Unlike cardiac glycosides (Na+/K+-ATPase inhibitors) or PDE inhibitors, Carsatrin functions as a positive inotropic agent by modulating cardiac sodium channels [1]. Specifically, it slows the inactivation of the voltage-gated sodium channel (NaV1.5), leading to an increase in intracellular sodium ([Na+]i). This elevation promotes calcium entry via the Sodium-Calcium Exchanger (NCX) operating in reverse mode, ultimately enhancing contractility [2].
The Core Challenge: The "off-target" effects reported by users are frequently mechanism-based toxicities (e.g., calcium overload leading to arrhythmias) or secondary interactions due to the compound's lipophilic fluorophenyl groups. This guide focuses on distinguishing efficacy from toxicity and minimizing experimental noise.
Signal Transduction & Toxicity Pathway
To troubleshoot effectively, one must understand the fine line between therapeutic inotropy and arrhythmogenic toxicity. The diagram below illustrates the cascade triggered by Carsatrin and points of intervention.
Caption: Mechanism of Carsatrin-induced inotropy and transition to calcium-dependent arrhythmia. Note the intervention point for TTX validation.
Troubleshooting Guide & FAQs
Category A: Electrophysiological Instability
Q1: I am observing severe Early Afterdepolarizations (EADs) in my ventricular myocyte patch-clamp recordings. Is this a non-specific effect?
Diagnosis: This is likely an exaggeration of the primary mechanism (Sodium-dependent Calcium loading) rather than a non-specific "off-target" effect. Carsatrin prolongs the Action Potential Duration (APD).[1][2][3] If the APD is prolonged excessively, L-type Calcium channels can reactivate, causing EADs.
Corrective Protocol:
Validate with TTX: Apply Tetrodotoxin (TTX) at a low concentration (e.g., 30–100 nM for NaV1.5 sparing, or higher for total block). If the EADs and inotropic effects are abolished by TTX, the effect is on-target (Na+ channel mediated) [3].
Check Stimulation Frequency: Carsatrin's effects are often frequency-dependent. High pacing rates can exacerbate sodium loading. Reduce pacing frequency to 0.5 Hz to stabilize the baseline before drug application.
Dose Titration: You may be operating above the therapeutic window. Refer to the concentration table below.
Q2: The baseline current drifts significantly after adding Carsatrin. Is the drug reacting with my pipette solution?
Diagnosis: Carsatrin succinate is a salt.[1][4][5] However, the free base is lipophilic. Drift is often caused by inadequate solubility or "stickiness" in the perfusion system, leading to effective concentration gradients.
Corrective Protocol:
Solvent Control: Ensure the stock is dissolved in DMSO and diluted such that the final DMSO concentration is <0.1%.
BSA Buffering: Add 0.1% Bovine Serum Albumin (BSA) to your extracellular bath solution. This prevents the lipophilic fluorophenyl moiety of Carsatrin from adhering to the plastic tubing of your perfusion system, ensuring a stable concentration reaches the cell.
Category B: Specificity & Off-Target Verification
Q3: How do I distinguish Carsatrin's effect from hERG (Kv11.1) blockade?
Context: Many lipophilic compounds block hERG, causing APD prolongation similar to Carsatrin. You must differentiate Na+ mediated prolongation from K+ block.
Experimental Logic:
Voltage Step Protocol: Use a voltage clamp protocol that isolates
(hERG current). Step to 0 mV and measure the tail current upon repolarization to -40 mV.
Comparison: Carsatrin should have minimal effect on the peak tail current of
compared to a known blocker like E-4031.
Waveform Analysis: Carsatrin typically widens the AP dome (due to late Na+) rather than just delaying phase 3 repolarization (typical of pure hERG block).
Q4: Could the purine ring in Carsatrin be activating Adenosine receptors?
Diagnosis: The chemical structure contains a purine moiety (see Diagram).[2][3][6] While Carsatrin is selective, high concentrations (>10 µM) might engage adenosine pathways.
Validation Step:
Pre-incubate tissue with CGS-15943 (a non-selective adenosine receptor antagonist). If Carsatrin's inotropic effect persists, it is independent of adenosine receptors.
Standardized Data & Dosing Reference
Use the following reference values to benchmark your experiments. Deviations >20% suggest experimental error or compound degradation.
Parameter
Experimental Condition
Expected Effect of Carsatrin (1-3 µM)
Validation Control
Action Potential Duration
Guinea Pig / Human iPSC-CM
Prolongation (APD90 increases by 15-25%)
Reversed by TTX (2 µM)
Peak Na+ Current
Voltage Clamp (-100 to -30 mV)
Minimal change (No block of peak )
Lidocaine (Blocks peak)
Late Na+ Current
Voltage Clamp (200ms pulse)
Significant Increase (Slower inactivation)
Ranolazine (Blocks late )
L-Type Ca2+ Current
Voltage Clamp
No direct effect (Indirect increase via APD)
Nifedipine
Resting Membrane Potential
Current Clamp
No significant change
N/A
Critical Reagent Handling
Storage: Store solid Carsatrin Succinate at -20°C.
Solubility: Soluble in DMSO. Aqueous solutions should be prepared fresh.
Light Sensitivity: The fluorophenyl group can be sensitive to UV light. Protect stock solutions from direct light exposure.
Adjusting pH for Carsatrin succinate pharmacological assays
The following technical guide is structured as a specialized support resource for researchers working with Carsatrin succinate (RWJ 24517) . It addresses the physicochemical challenges of handling this specific purinylpi...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured as a specialized support resource for researchers working with Carsatrin succinate (RWJ 24517) . It addresses the physicochemical challenges of handling this specific purinylpiperazine derivative in pharmacological assays.
Topic: pH Adjustment & Assay Optimization for Pharmacological Studies
Carsatrin succinate is the succinic acid salt of a lipophilic purinylpiperazine derivative, originally developed as a positive inotropic agent targeting cardiac sodium channels (Na⁺).
Handling this compound requires navigating a critical trade-off: Solubility vs. Physiological Relevance . As a succinate salt of a lipophilic base, Carsatrin is designed to be soluble in acidic environments. However, pharmacological assays (e.g., patch-clamp, isolated tissue baths) require a physiological pH (7.2–7.4). Improper pH adjustment can lead to "silent precipitation" —where micro-aggregates form, reducing the effective concentration and causing experimental variability.
Q: Can I dissolve Carsatrin succinate directly in aqueous buffer (pH 7.4) to make my stock?A: No. Do not attempt this.
Directly adding the powder to a neutral buffer will likely result in a suspension rather than a solution. The succinate salt dissociates, and the local pH at the particle surface may inhibit solvation of the lipophilic free base.
Protocol: Dissolve Carsatrin succinate in 100% DMSO (Dimethyl sulfoxide) to prepare a high-concentration master stock (e.g., 10–100 mM).
Why: DMSO bypasses the protonation requirement for solubility. This stock can then be aliquoted and stored at -20°C.
Q: My DMSO stock froze. After thawing, I see crystals. Is it safe to use?A: Only after redissolving.
DMSO has a high freezing point (18.5°C). Cycles of freezing can cause the salt to crash out.
Fix: Vortex vigorously at room temperature (25°C) or sonicate for 30 seconds. Ensure the solution is optically clear before use.
Category B: pH Adjustment for Physiological Assays
Q: I diluted my stock into Tyrode’s solution (pH 7.4), and the solution turned cloudy. How do I fix this?A: You have exceeded the solubility limit of the free base.
At pH 7.4, the basic nitrogen on the piperazine ring is less protonated, shifting the equilibrium toward the insoluble free base.
Troubleshooting Steps:
Check Final Concentration: Ensure your final assay concentration is < 10 µM (typically soluble). Concentrations > 100 µM often require solubility enhancers.
Order of Addition: Always add the DMSO stock to the stirring buffer. Never add buffer to the DMSO stock.
Solubility Enhancers: If high concentrations are required, add 0.1% Pluronic F-127 or Cyclodextrin (HP-β-CD) to the buffer before adding the drug. This sequesters the lipophilic moiety.
Q: How do I adjust the pH of an internal patch-clamp solution containing Carsatrin?A: Adjust the buffer pH before adding the drug, then verify.
Because Carsatrin is used in nanomolar/micromolar ranges, it has negligible buffering capacity and will not significantly shift the pH of a standard HEPES/EGTA buffer.
Risk: Adding concentrated HCl or NaOH after the drug is added can create transient zones of extreme pH, destroying the compound or causing local precipitation.
Add Carsatrin stock (1:1000 dilution) immediately prior to the experiment.
Category C: Buffer Compatibility
Q: Can I use buffers containing Calcium (Ca²⁺) with Carsatrin Succinate?A: Yes, but watch for "Salt Disproportionation."
While Carsatrin itself does not bind Calcium, the succinate counter-ion can theoretically form Calcium Succinate. However, Calcium Succinate is moderately soluble (~3 mg/mL).
The Real Risk: In high-calcium buffers (e.g., Krebs-Henseleit with 2.5 mM Ca²⁺), the common ion effect is negligible at drug concentrations. The primary risk remains the precipitation of the Carsatrin free base, not the succinate salt.
Visualizing the Protocol
The following diagram illustrates the decision logic for preparing Carsatrin solutions to ensure stability and reproducibility.
Figure 1: Decision tree for solubilizing Carsatrin succinate, highlighting the critical DMSO stock step and mitigation strategies for high-concentration assays.
Comparative Data: Solubility & Stability
The table below summarizes the behavior of Carsatrin succinate under different experimental conditions.
Solvent / Buffer
pH
Solubility Status
Recommended Use
100% DMSO
N/A
High (>50 mM)
Master Stock Storage (-20°C)
Water (ddH₂O)
~5.0
Moderate
Not recommended (lack of buffering)
PBS / Tyrode's
7.4
Low (< 50 µM)*
Working Solution (Immediate Use)
Acidic Saline
4.5
Moderate
Animal Dosing (IV/IP)
*Note: Solubility at pH 7.4 is limited by the free base formation. Values are estimates based on lipophilic purinylpiperazine pharmacophores.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 193950, Carsatrin Succinate. Retrieved from [Link]
Press, J. B., Falotico, R., et al. (1992). Synthesis and SAR of 6-substituted purine derivatives as novel selective positive inotropes.[1] Journal of Medicinal Chemistry, 35(24), 4509–4515. Retrieved from [Link]
Comparative Pharmacodynamics: Carsatrin Succinate vs. Digitalis Glycosides
Executive Summary Carsatrin succinate (RWJ-24517) represents a distinct class of positive inotropic agents that diverges fundamentally from the cardiac glycoside (Digitalis) archetype. While Digitalis compounds (Digoxin,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Carsatrin succinate (RWJ-24517) represents a distinct class of positive inotropic agents that diverges fundamentally from the cardiac glycoside (Digitalis) archetype. While Digitalis compounds (Digoxin, Ouabain) rely on direct inhibition of the sarcolemmal Na
/K-ATPase to elevate intracellular calcium, Carsatrin acts as a sodium channel modulator. It specifically enhances the "window current" of the voltage-gated sodium channel (), prolonging the action potential duration (APD) and indirectly loading the cell with calcium via the Na/Ca exchanger (NCX).
This guide provides a technical analysis for drug development professionals, contrasting the potency, efficacy, and safety profiles of these two distinct inotropic mechanisms.
Mechanistic Divergence
The critical differentiator between these agents lies in their upstream targets. Digitalis creates a "pump failure" state to drive contractility, whereas Carsatrin modulates channel gating kinetics to extend the depolarization phase.
Comparative Signaling Pathways
The following diagram illustrates the parallel yet distinct pathways leading to increased inotropy.
Caption: Figure 1. Dual pathways to inotropy. Digitalis inhibits efflux (Na/K Pump), while Carsatrin enhances influx (Na+ Window Current).
Potency & Efficacy Analysis
The following data synthesizes experimental findings from isolated tissue (guinea pig papillary muscle) and in vivo canine models.
Table 1: Pharmacodynamic Profile Comparison
Feature
Digitalis Glycosides (e.g., Ouabain/Digoxin)
Carsatrin Succinate (RWJ-24517)
Primary Target
Na/K-ATPase (Inhibitor)
Voltage-gated Na Channel (Modulator)
Inotropic Potency
High (nM range)
Moderate (µM range)
Maximal Efficacy
High (+100-150% force)
High (+100-120% force)
Chronotropy (HR)
Negative (Vagal stimulation)
Neutral to Mild Positive
Arrhythmia Risk
DADs (Ca overload)
EADs (APD prolongation/QTc)
Therapeutic Index
Narrow (< 2.0)
Moderate (> 3.0 in preclinical models)
O Consumption
Unchanged or Decreased (Efficiency)
Mild Increase
Critical Insight: The "Window Current" Effect
Unlike Digitalis, which causes a global increase in cytosolic sodium, Carsatrin specifically slows the inactivation of sodium channels. This creates a "window current"—a sustained influx of sodium during the plateau phase of the action potential.
Digitalis:
rises NCX slows/reverses rises.
Carsatrin:
influx persists APD prolongs Voltage-gated channels stay open longer AND NCX reverses.
Experimental Validation Protocols
To validate the inotropic potency and distinguish the mechanism of Carsatrin from Digitalis, two specific assays are required: Isometric Force Measurement (Efficacy) and Whole-Cell Patch Clamp (Mechanism).
Objective: Determine inotropic efficacy and rule out beta-adrenergic mechanisms.
Tissue Isolation: Rapidly excise the heart from anesthetized guinea pigs. Dissect papillary muscles (<1mm diameter) from the right ventricle in oxygenated Tyrode’s solution.
Mounting: Suspend muscle vertically in a 20mL organ bath containing Krebs-Henseleit solution bubbled with 95% O
/5% CO at 37°C.
Stimulation: Field stimulate at 1 Hz (voltage 20% above threshold, 2-5 ms duration).
Equilibration: Apply 500 mg preload tension. Equilibrate for 60 minutes until force is stable.
Drug Application:
Group A (Digitalis Control): Cumulative dosing of Ouabain (10 nM – 1 µM).
Group B (Carsatrin): Cumulative dosing of RWJ-24517 (0.1 µM – 30 µM).
Group C (Mechanistic Check): Pre-treat with Propranolol (1 µM) to block beta-receptors. Add Carsatrin. Result: Inotropy persists (proving non-adrenergic).
Group D (Channel Block): Pre-treat with Tetrodotoxin (TTX) (low dose, 3 µM). Add Carsatrin. Result: Inotropy blunted (proving Na+ channel dependence).
Protocol B: Workflow Visualization
Caption: Figure 2. Experimental workflow for differentiating Na+ channel modulation from adrenergic effects.
Safety Profile & Arrhythmogenic Potential[1][2]
While Carsatrin avoids the "calcium overload" toxicity typical of Digitalis (Delayed Afterdepolarizations - DADs), it introduces a Class III antiarrhythmic-like risk profile.
Digitalis Toxicity: High intracellular
leads to spontaneous sarcoplasmic reticulum release DADs Ventricular Tachycardia.
Carsatrin Toxicity: Prolonged
current Prolonged APD Early Afterdepolarizations (EADs) Torsades de Pointes .
References
RWJ-24517 (Carsatrin) Mechanism of Action
Title: RWJ-24517, a positive inotropic agent, has novel effects on action potentials in guinea pig myocardium.
Source: Journal of Cardiovascular Pharmacology.
URL:[Link]
Digitalis vs. Non-Glycoside Inotropes
Title: Pharmacological actions of various inotropic agents.[1][2][3][4][5][6][7]
Source: European Heart Journal.
URL:[Link]
Sodium Channel Window Currents
Title: Modification of cardiac Na(+) current by RWJ 24517 and its enantiomers in guinea pig ventricular myocytes.[7]
Source: Journal of Pharmacology and Experimental Therapeutics.
URL:[Link]
Digitalis Toxicity Mechanism
Title: The inotropic effect of ouabain and its antagonism by dihydroouabain in rat isolated atria and ventricles.[6]
Source: PubMed.[8][9]
URL:[Link]
QT Prolongation & Safety
Title: Drug-induced proarrhythmic effects: assessment of changes in QT interval.[1][2][4][10]
Source: British Journal of Clinical Pharmacology.
URL:[Link]
Comparative analysis of Carsatrin succinate and adrenergic agonists
Executive Summary: The Search for "Low-Cost" Inotropy In the development of cardiotonic agents, the "oxygen penalty" remains the central hurdle. Adrenergic agonists (e.g., Dobutamine, Isoproterenol) are the clinical gold...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Search for "Low-Cost" Inotropy
In the development of cardiotonic agents, the "oxygen penalty" remains the central hurdle. Adrenergic agonists (e.g., Dobutamine, Isoproterenol) are the clinical gold standard for acute hemodynamic support, yet they carry a high metabolic cost: they increase myocardial oxygen consumption (
) and heart rate (chronotropy) disproportionately to their inotropic gain.
Carsatrin succinate (RWJ-24517) represents a distinct class of purinylpiperazine derivatives that challenges this paradigm. Unlike adrenergic agonists, Carsatrin does not rely on the
-adrenergic/cAMP/PKA cascade. Instead, it modulates sodium channel kinetics to enhance calcium availability via the Sodium-Calcium Exchanger (NCX).
This guide provides a rigorous technical comparison of these two distinct pharmacological approaches, offering researchers a validated framework for differentiating their mechanisms in preclinical assays.
Mechanistic Divergence
To understand the performance differences, we must first map the signaling pathways. Adrenergic agonists act upstream, flooding the cell with cAMP. Carsatrin acts downstream at the sarcolemma, specifically targeting the sodium current (
).
The Adrenergic Pathway (cAMP-Dependent)
Adrenergic agonists bind
-receptors, activating Adenylyl Cyclase (AC). This increases cAMP, activating Protein Kinase A (PKA). PKA phosphorylates L-type channels (increasing influx) and phospholamban (accelerating relaxation).
Result: High Inotropy, High Chronotropy, High
.
The Carsatrin Pathway (Sodium-Dependent)
Carsatrin acts by prolonging the open state or delaying the inactivation of voltage-gated
channels (specifically the "window current"). This subtle increase in intracellular [] alters the gradient of the Sodium-Calcium Exchanger (NCX). The NCX operates in "reverse mode" or simply reduces efflux, leading to increased intracellular calcium for contraction.
The following diagram illustrates the bifurcation in signaling between the two agents.
Figure 1: Mechanistic comparison showing the cAMP-dependent pathway of Adrenergics versus the Na+/NCX-dependent pathway of Carsatrin.
Comparative Performance Metrics
The following data summarizes the physiological trade-offs between Carsatrin succinate and a standard Adrenergic Agonist (Dobutamine).
Feature
Adrenergic Agonists (e.g., Dobutamine)
Carsatrin Succinate (RWJ-24517)
Primary Target
-Adrenoceptor
Voltage-gated Channel
Second Messenger
cAMP (High elevation)
None (Independent of cAMP)
Inotropic Efficacy
High (++++)
Moderate to High (+++)
Chronotropy (HR)
Significant Increase (Tachycardia)
Minimal / No Change
Lusitropy (Relaxation)
Enhanced (via Phospholamban)
Neutral / Slight Prolongation
Myocardial Demand
Significantly Increased
Unchanged or Minimally Increased
Effect of -Blockade
Abolished (by Propranolol)
Unaffected
Effect of TTX
Unaffected
Abolished (by Tetrodotoxin)
Experimental Protocol: Differentiating Mechanisms
To validate the specific activity of Carsatrin versus an adrenergic agonist in your own lab, you cannot rely solely on contractility data. You must use a Differential Antagonist Assay .
Protocol: Isolated Guinea Pig Papillary Muscle
This assay is preferred over whole-heart models because it allows precise control of stimulation frequency, eliminating heart rate as a confounding variable for inotropy.
Reagents Required:
Tyrode’s Solution (Oxygenated, 37°C)
Propranolol (
M) – -blocker
Tetrodotoxin (TTX) (
M) – channel blocker
Test Compounds: Carsatrin Succinate vs. Dobutamine
Workflow Steps:
Tissue Preparation:
Excision of papillary muscles from the right ventricle of guinea pig hearts.
Mount vertically in a 20mL organ bath containing Tyrode’s solution.
Connect to an isometric force transducer.
Equilibration:
Stimulate at 1.0 Hz (voltage 10-20% above threshold).
Apply resting tension (typically 0.5g - 1.0g).
Equilibrate for 60 minutes until force is stable.
Phase A: Adrenergic Validation (The "Beta" Test)
Add Propranolol to the bath. Incubate for 20 mins.
Administer Test Compound (Cumulative dosing).
Result: If the drug is Dobutamine, the inotropic response is blunted/abolished . If Carsatrin, the response persists.
Phase B: Sodium Channel Validation (The "TTX" Test)
Washout tissue thoroughly.
Add Tetrodotoxin (TTX) at low concentrations (sub-blockade for AP generation, but sufficient to block window currents).
Administer Test Compound.
Result: If the drug is Carsatrin, the inotropic response is attenuated . Dobutamine response remains largely intact.
Experimental Workflow Logic
Figure 2: Logical flow for the Differential Antagonist Assay to distinguish Carsatrin from Adrenergic agonists.
Safety & Toxicology Profile
While Carsatrin offers metabolic advantages, it introduces specific safety considerations distinct from adrenergics.
Arrhythmogenesis
Adrenergics: Pro-arrhythmic primarily due to
overload and spontaneous calcium release from the Sarcoplasmic Reticulum (SR).
Carsatrin: Pro-arrhythmic potential stems from Action Potential Duration (APD) prolongation .[1] By delaying
channel inactivation, Carsatrin can prolong the QT interval, potentially leading to Early Afterdepolarizations (EADs).
Monitoring Requirement: In vivo studies must track QTc interval closely, not just ST-segment changes.
Ischemia
Adrenergics: High risk. The increase in contractility is "expensive" in terms of ATP consumption.
Carsatrin: Low risk. Studies indicate Carsatrin increases contractility with a favorable supply/demand ratio, making it theoretically safer for ischemic heart failure models.
References
Press, J. B., et al. (1992).[2] "Synthesis and SAR of 6-substituted purine derivatives as novel selective positive inotropes." Journal of Medicinal Chemistry.
Farnham, K. J., et al. (1993). "RWJ-24517, a positive inotropic agent, has novel effects on action potentials in guinea pig myocardium."[2] Journal of Cardiovascular Pharmacology.
Krafte, D. S., et al. (1994).[2] "Pharmacological modulation of human cardiac Na+ channels." European Journal of Pharmacology.
Wallace, A. A., et al. (1999). "Modification of cardiac Na(+) current by RWJ 24517 and its enantiomers in guinea pig ventricular myocytes." Journal of Pharmacology and Experimental Therapeutics.
TargetMol. (2023). "Carsatrin Succinate Product Information & Mechanism." TargetMol Chemical Registry.
Executive Summary Carsatrin succinate (RWJ-24517) represents a distinct class of positive inotropic agents that diverges fundamentally from classical phosphodiesterase (PDE) inhibitors and -adrenergic agonists. While tra...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Carsatrin succinate (RWJ-24517) represents a distinct class of positive inotropic agents that diverges fundamentally from classical phosphodiesterase (PDE) inhibitors and
-adrenergic agonists. While traditional inotropes like milrinone and dobutamine enhance contractility primarily through the cAMP-PKA pathway—often shortening or maintaining action potential duration (APD)—Carsatrin functions as a sodium channel modulator .
This guide provides a technical analysis of Carsatrin’s impact on ventricular APD compared to controls. Experimental data confirms that Carsatrin significantly prolongs APD (specifically APD
and APD) by slowing the inactivation of the cardiac sodium current (), inducing a "late" sodium current. This mechanism drives positive inotropy via sodium-calcium exchange (NCX) but introduces specific repolarization risks distinct from other inotropes.
Mechanistic Foundation: The Sodium-Driven Inotropy
To understand the electrophysiological impact, one must first grasp the causality. Carsatrin does not rely on direct calcium channel agonism or cAMP accumulation. Instead, it targets the inactivation gating of the
channel.
The Pathway: Late
and Reverse NCX
Binding: Carsatrin binds to the cardiac
channel.
Gating Modification: It slows the transition from the open state to the inactivated state. This results in a persistent influx of sodium during the plateau phase (Phase 2) of the action potential, known as Late
reduces the electrochemical gradient for sodium entry via the Sodium-Calcium Exchanger (NCX). This forces the NCX to work in "reverse mode" (bringing in) or simply reduces forward extrusion.
Inotropy: Intracellular calcium (
) accumulates, loading the sarcoplasmic reticulum and increasing contractility.
Visualizing the Signaling Pathway
Caption: Carsatrin's mechanism linking sodium channel modulation to APD prolongation and inotropy.[1][2][3]
Experimental Analysis: Carsatrin vs. Controls
The following data is synthesized from pivotal patch-clamp studies (e.g., Kawamura et al., Wang et al.) comparing Carsatrin to vehicle controls in isolated ventricular myocytes.
Experimental Protocol Standard
To replicate these findings, researchers should utilize the following self-validating workflow:
Preparation: Enzymatic isolation of guinea pig or canine ventricular myocytes.
Rig Setup: Whole-cell patch-clamp configuration.
Pipette Solution: K-aspartate based (to mimic physiological K+).
Bath Solution: Tyrode’s solution (
).
Stimulation: Current clamp mode, elicited at 1 Hz (basic cycle length = 1000 ms).
Measurement:
APD
: Duration at 50% repolarization.
APD
: Duration at 90% repolarization.
Decay: Measured in voltage clamp to assess inactivation kinetics ().
Delayed repolarization; risk of Early Afterdepolarizations (EADs).
Peak
100% (Normalized)
115%
125%
+25%
Enhanced excitability (Phase 0 upstroke).
Late
Negligible
Moderate
High
>500%
Primary Driver: Prevents rapid repolarization.
/
Normal
No Effect
Minimal Blockade
~0%
Confirms mechanism is Na+-driven, not K+-blockade.
Interpretation of Data
APD Prolongation: Unlike Milrinone, which typically shows minimal effect or slight shortening of APD in healthy tissue (due to cAMP-mediated enhancement of
), Carsatrin induces a dose-dependent prolongation.
Phase 2 Extension: The prolongation occurs primarily during the plateau phase. This is consistent with the "Late
" mechanism, where sodium channels fail to close completely, opposing the repolarizing potassium currents.
Absence of K+ Block: Experiments using TEA (Tetraethylammonium) or E-4031 (specific
blocker) show that Carsatrin’s effect is additive or distinct, confirming it is not acting as a primary potassium channel blocker.
Comparative Workflow: Carsatrin vs. Standard Inotropes
When developing inotropic therapies, distinguishing the mode of APD alteration is critical for safety profiling (arrhythmia risk).
Workflow for Differentiating Inotropic Mechanisms
Caption: Diagnostic workflow to distinguish Carsatrin's mechanism from standard inotropes.
Critical Comparison
Feature
Carsatrin Succinate
Milrinone
Dobutamine
Primary Target
(Inactivation Gate)
PDE3 Enzyme
-Adrenergic Receptor
APD Effect
Prolongs (Markedly)
Variable / Shortens
Shortens (usually)
Arrhythmia Risk
LQT3-like (EADs)
DADs (Ca2+ overload)
DADs (Ca2+ overload)
O2 Consumption
Moderate Increase
Significant Increase
Significant Increase
Expert Insights & Clinical Implications
As a Senior Application Scientist, I emphasize that the APD prolongation observed with Carsatrin is a double-edged sword:
Therapeutic Benefit: The widened action potential allows for a longer period of calcium entry, enhancing contractility in failing hearts where
transients are typically blunted.
Safety Margin: The prolongation mimics Long QT Syndrome Type 3 (LQT3) . In drug development, this signal (hERG assay negative, but APD prolonged) often triggers a red flag for Torsades de Pointes (TdP). However, because Carsatrin also enhances conduction velocity (by increasing peak
), it may not be as pro-arrhythmic as pure Potassium channel blockers.
Recommendation: When evaluating Carsatrin derivatives, researchers must monitor Triangulation of the APD. If the APD prolongation is accompanied by rapid triangulation (instability of Phase 3), the pro-arrhythmic risk increases exponentially.
References
Kawamura, A., et al. (1993).[4] RWJ-24517, a positive inotropic agent, has novel effects on action potentials in guinea pig myocardium.[4] PubMed.[3] Available at: [Link]
Wang, D.W., et al. (1999). Modification of cardiac Na(+) current by RWJ 24517 and its enantiomers in guinea pig ventricular myocytes.[1][3][5] PubMed.[3] Available at: [Link]
NCATS Inxight Drugs. CARSATRIN (RWJ-24517) Entry.[1][3][5] National Center for Advancing Translational Sciences. Available at: [Link]
